What are the chemical properties of 2-Heptanol, 5-ethyl-?
<Technical Guide: Chemical Properties of 5-Ethyl-2-heptanol For Researchers, Scientists, and Drug Development Professionals 5-Ethyl-2-heptanol is a secondary alcohol with the chemical formula C9H20O.[1][2] This branched-...
Author: BenchChem Technical Support Team. Date: February 2026
<Technical Guide: Chemical Properties of 5-Ethyl-2-heptanol
For Researchers, Scientists, and Drug Development Professionals
5-Ethyl-2-heptanol is a secondary alcohol with the chemical formula C9H20O.[1][2] This branched-chain alcohol possesses a unique molecular architecture, featuring a seven-carbon backbone with an ethyl substituent at the fifth carbon and a hydroxyl group at the second position.[3] This structure imparts specific chemical and physical properties that make it a subject of interest in various chemical syntheses and applications. This guide provides a comprehensive overview of the chemical properties of 5-ethyl-2-heptanol, including its structure, physicochemical characteristics, spectroscopic profile, reactivity, and safety considerations. The information presented herein is intended to support researchers and professionals in drug development and other scientific disciplines in understanding and utilizing this compound effectively.
Chemical Structure and Isomerism
5-Ethyl-2-heptanol is characterized by a heptane chain with two substituents: an ethyl group at position 5 and a hydroxyl group at position 2.[3] The presence of two chiral centers at carbons 2 and 5 indicates that 5-ethyl-2-heptanol can exist as four possible stereoisomers (diastereomeric pairs of enantiomers). The specific stereochemistry can significantly influence its biological activity and physical properties.
Caption: 2D Chemical Structure of 5-Ethyl-2-heptanol.
Physicochemical Properties
The physical properties of 5-ethyl-2-heptanol are influenced by its molecular weight, branching, and the presence of a hydroxyl group capable of hydrogen bonding. These properties are crucial for predicting its behavior in various solvents and reaction conditions.
The moderate polarity imparted by the hydroxyl group allows for some solubility in water, while the nonpolar hydrocarbon chain makes it soluble in alcohols and other organic solvents.[3][5]
Spectroscopic Profile
Spectroscopic data is essential for the structural elucidation and purity assessment of 5-ethyl-2-heptanol.
Mass Spectrometry (MS): The NIST WebBook provides the mass spectrum (electron ionization) for 5-ethyl-2-heptanol.[1] This data is critical for determining the molecular weight and fragmentation pattern, which aids in structural confirmation.[6]
Infrared (IR) Spectroscopy: An IR spectrum is available for 5-ethyl-2-heptanol.[1] The characteristic broad absorption band in the region of 3200-3600 cm⁻¹ is indicative of the O-H stretching vibration of the hydroxyl group. The C-H stretching vibrations are expected in the 2850-3000 cm⁻¹ region.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectra are available for 5-ethyl-2-heptanol.[2] These spectra provide detailed information about the chemical environment of each proton and carbon atom in the molecule, allowing for unambiguous structural assignment.[7]
Chemical Reactivity and Synthesis
The reactivity of 5-ethyl-2-heptanol is primarily dictated by the secondary hydroxyl group.[8] Common reactions include oxidation, dehydration, and substitution.
Oxidation
As a secondary alcohol, 5-ethyl-2-heptanol can be oxidized to form a ketone, specifically 5-ethyl-2-heptanone.[9][10] This transformation can be achieved using various oxidizing agents.[11]
Experimental Protocol: Oxidation to 5-Ethyl-2-heptanone
Dissolve 5-ethyl-2-heptanol in anhydrous DCM in a round-bottom flask under an inert atmosphere.
Add PCC in one portion to the stirred solution at room temperature.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.
Concentrate the filtrate under reduced pressure to yield the crude ketone.
Purify the product by column chromatography on silica gel.
Caption: Experimental workflow for the oxidation of 5-ethyl-2-heptanol.
Dehydration
Dehydration of 5-ethyl-2-heptanol can lead to the formation of a mixture of alkenes, primarily 5-ethyl-2-heptene and 5-ethyl-1-heptene. The reaction is typically acid-catalyzed and proceeds via an E1 or E2 mechanism depending on the reaction conditions.[12] Severe conditions, such as 75% H2SO4 at 100 °C, may be required for the dehydration of secondary alcohols.[12] A milder alternative involves the use of phosphorus oxychloride (POCl3) in pyridine.[12]
Substitution Reactions
The hydroxyl group of 5-ethyl-2-heptanol is a poor leaving group but can be converted into a better leaving group, such as a tosylate or a halide, to facilitate nucleophilic substitution reactions.[10] For instance, reaction with thionyl chloride (SOCl2) or phosphorus halides can convert the alcohol to the corresponding alkyl halide.[11]
Synthesis
One potential synthetic route to 5-ethyl-2-heptanol is through the Guerbet reaction, which converts a primary alcohol into its β-alkylated dimer alcohol.[13] This reaction involves a sequence of oxidation, aldol condensation, and reduction steps.[13]
Applications in Research and Industry
5-Ethyl-2-heptanol serves as a versatile intermediate in organic synthesis.[3] Its applications include its use as a solvent and in the synthesis of other chemical compounds.[3]
Safety and Handling
While specific toxicity data for 5-ethyl-2-heptanol is limited, general precautions for handling secondary alcohols should be observed. It may cause skin and eye irritation.[3][14] Inhalation of vapors should be avoided, and the compound should be handled in a well-ventilated area.[3][14] It is considered a combustible liquid and should be kept away from heat, sparks, and open flames.[15]
Precautionary Measures:
Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[16]
Use only in a well-ventilated area or with a fume hood.[17]
Store in a tightly closed container in a cool, dry, and well-ventilated place.[14]
5-Ethyl-2-heptanol is a secondary alcohol with distinct chemical and physical properties stemming from its branched structure. Its reactivity, centered around the hydroxyl group, allows for a variety of chemical transformations, making it a useful intermediate in organic synthesis. A thorough understanding of its properties, spectroscopic data, and safe handling procedures is crucial for its effective application in research and development.
References
SpectraBase. (n.d.). 5-Ethyl-2-heptanol. Retrieved from [Link][4]
National Institute of Standards and Technology. (n.d.). 2-Heptanol, 5-ethyl-. In NIST Chemistry WebBook. Retrieved from [Link][1][18]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 29775, 2-Heptanol, 5-ethyl-. Retrieved from [Link][2]
Chemistry LibreTexts. (2022, September 15). 14.5: Reactions of Alcohols. Retrieved from [Link][9]
Michigan State University Department of Chemistry. (n.d.). Alcohol Reactivity. Retrieved from [Link][8]
The Good Scents Company. (n.d.). 5-ethyl-2-heptanol. Retrieved from [Link][5]
University of Calgary. (n.d.). Reactions of Alcohols. Retrieved from [Link][11]
OpenStax. (2023, September 20). 17.6 Reactions of Alcohols. In Organic Chemistry. Retrieved from [Link][12]
National Center for Biotechnology Information. (2025, April 30). Dataset of NIR, MIR, FIR and NMR spectroscopy and GC-MS of real samples of e-liquids from Malaysia. In PubMed Central. Retrieved from [Link][7][19]
Jack Westin. (n.d.). Alcohols Important Reactions. In MCAT Content. Retrieved from [Link][10]
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A Senior Application Scientist's Guide to the Synthesis of Secondary Alcohols
Abstract Secondary alcohols are a cornerstone of modern organic synthesis, serving as pivotal intermediates in the pharmaceutical, agrochemical, and fine chemical industries. Their synthesis is a mature yet continually e...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Secondary alcohols are a cornerstone of modern organic synthesis, serving as pivotal intermediates in the pharmaceutical, agrochemical, and fine chemical industries. Their synthesis is a mature yet continually evolving field, with a diverse arsenal of methodologies available to the discerning researcher. This in-depth technical guide provides a comprehensive overview of the most robust and widely employed strategies for the preparation of secondary alcohols. Moving beyond a simple recitation of protocols, this document delves into the mechanistic underpinnings and practical considerations that govern the selection and execution of these synthetic transformations. We will explore the reduction of ketones via catalytic hydrogenation and metal hydrides, the elegant carbon-carbon bond formation enabled by Grignard reagents, the highly selective Meerwein-Ponndorf-Verley reduction, and the state-of-the-art in asymmetric synthesis for accessing enantioenriched secondary alcohols. Each section is designed to be a self-validating system, providing not only detailed experimental workflows but also the scientific rationale behind critical procedural steps. This guide is intended to empower researchers, scientists, and drug development professionals with the knowledge to confidently select and implement the optimal synthetic route for their target secondary alcohol.
Introduction: The Strategic Importance of Secondary Alcohols
The secondary alcohol motif, a hydroxyl group attached to a carbon atom that is bonded to two other carbon atoms, is a ubiquitous feature in a vast array of biologically active molecules and valuable chemical entities. The ability to construct this functional group with high efficiency and stereocontrol is therefore a critical skill for any synthetic chemist. The choice of synthetic methodology is dictated by a multitude of factors, including the substrate's functional group tolerance, the desired stereochemistry, scalability, and economic viability. This guide will navigate these considerations, providing a clear and logical framework for synthetic planning.
Reductive Approaches to Secondary Alcohols: The Workhorses of Synthesis
The reduction of ketones is arguably the most direct and common route to secondary alcohols. A variety of reducing agents and catalytic systems have been developed, each with its own unique profile of reactivity, selectivity, and practicality.
Catalytic Hydrogenation: A Green and Scalable Approach
Catalytic hydrogenation represents a highly efficient and environmentally benign method for the reduction of ketones to secondary alcohols.[1] This process involves the addition of molecular hydrogen (H₂) across the carbonyl double bond, mediated by a metal catalyst.
Causality Behind Experimental Choices: The choice of catalyst is paramount in catalytic hydrogenation. Raney nickel is a common and cost-effective choice for general-purpose reductions.[2] However, for substrates with other reducible functional groups, more selective catalysts such as palladium on carbon (Pd/C) or platinum-based catalysts may be necessary. The reaction conditions, particularly hydrogen pressure and temperature, are optimized to achieve a balance between reaction rate and selectivity. Higher pressures and temperatures can lead to over-reduction of other functional groups.
Experimental Protocol: General Procedure for Catalytic Hydrogenation of a Ketone
Catalyst Preparation: In a suitable hydrogenation vessel, suspend the ketone in an appropriate solvent (e.g., ethanol, methanol, or ethyl acetate).
Catalyst Addition: Carefully add the chosen catalyst (e.g., 5 mol% Pd/C or Raney nickel) to the solution under an inert atmosphere (e.g., nitrogen or argon).
Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel to the desired hydrogen pressure (typically 1-10 atm) and stir the mixture vigorously at room temperature or with gentle heating.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.
Work-up: Carefully vent the hydrogen gas and filter the reaction mixture through a pad of Celite® to remove the catalyst.
Isolation: Concentrate the filtrate under reduced pressure to afford the crude secondary alcohol, which can be further purified by distillation or chromatography.
Diagram: Catalytic Hydrogenation Workflow
Caption: A typical workflow for the catalytic hydrogenation of a ketone.
Metal Hydride Reductions: Versatility and Selectivity
Metal hydrides, such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄), are powerful and versatile reducing agents for the synthesis of secondary alcohols from ketones.[3][4][5] These reagents act as a source of hydride ions (H⁻), which nucleophilically attack the electrophilic carbonyl carbon.[3]
2.2.1. Sodium Borohydride (NaBH₄): The Mild and Selective Workhorse
Sodium borohydride is a relatively mild and selective reducing agent that is compatible with protic solvents like methanol and ethanol.[6] Its ease of handling and high chemoselectivity for aldehydes and ketones in the presence of less reactive functional groups (e.g., esters, amides, carboxylic acids) make it a popular choice in many synthetic applications.[7]
Causality Behind Experimental Choices: The use of a protic solvent like methanol or ethanol serves a dual purpose: it acts as the solvent for the reaction and also as the proton source during the workup to protonate the intermediate alkoxide.[3][6] The reaction is typically run at low temperatures (0 °C to room temperature) to control the rate of reaction and minimize potential side reactions.
Experimental Protocol: Reduction of a Ketone with Sodium Borohydride
Dissolution: Dissolve the ketone in methanol or ethanol in a round-bottom flask equipped with a magnetic stirrer.
Cooling: Cool the solution to 0 °C in an ice bath.
Reagent Addition: Slowly add sodium borohydride portion-wise to the stirred solution. The addition should be controlled to manage the exothermic reaction and gas evolution.
Reaction: Allow the reaction to stir at 0 °C for a specified time (typically 30-60 minutes), monitoring the progress by TLC.
Quenching: Slowly add water or dilute acid (e.g., 1 M HCl) to quench the excess NaBH₄ and protonate the resulting alkoxide.
Extraction: Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).
Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude secondary alcohol, which can be purified further if necessary.
2.2.2. Lithium Aluminum Hydride (LiAlH₄): The Powerhouse Reductant
Lithium aluminum hydride is a much more powerful reducing agent than NaBH₄ and will reduce a wider range of functional groups, including esters, carboxylic acids, and amides.[5][8] Due to its high reactivity, LiAlH₄ reacts violently with protic solvents and must be used in anhydrous aprotic solvents such as diethyl ether or tetrahydrofuran (THF).[4][6]
Causality Behind Experimental Choices: The strict requirement for anhydrous conditions is to prevent the violent reaction of LiAlH₄ with water or alcohols, which would consume the reagent and pose a significant safety hazard. The reaction is typically performed by adding a solution of the ketone to a suspension of LiAlH₄ to maintain better control over the highly exothermic reaction. A separate aqueous workup step is necessary to quench the excess hydride and hydrolyze the aluminum alkoxide intermediate.
Experimental Protocol: Reduction of a Ketone with Lithium Aluminum Hydride
Setup: Under an inert atmosphere (nitrogen or argon), place a suspension of LiAlH₄ in anhydrous diethyl ether or THF in a flame-dried round-bottom flask equipped with a dropping funnel and a reflux condenser.
Addition of Ketone: Dissolve the ketone in the same anhydrous solvent and add it dropwise to the stirred LiAlH₄ suspension at 0 °C.
Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for a designated period, monitoring by TLC.
Quenching (Fieser Workup): Carefully quench the reaction by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water. This procedure is crucial for the safe and effective decomposition of the reactive aluminum species and results in a granular precipitate that is easily filtered.
Filtration and Extraction: Filter the resulting slurry and wash the precipitate with the reaction solvent. The product will be in the filtrate.
Isolation: Dry the filtrate over an anhydrous drying agent, and remove the solvent under reduced pressure to yield the secondary alcohol.
Table 1: Comparison of Common Hydride Reducing Agents
Feature
Sodium Borohydride (NaBH₄)
Lithium Aluminum Hydride (LiAlH₄)
Reactivity
Moderate
Very High
Selectivity
Reduces aldehydes and ketones
Reduces most carbonyl functional groups
Solvents
Protic (e.g., MeOH, EtOH)
Aprotic (e.g., Et₂O, THF)
Workup
Simple quench with water or acid
Careful, multi-step quench required
Safety
Relatively safe to handle
Pyrophoric, reacts violently with water
Grignard Reaction: A Classic C-C Bond Forming Strategy
The Grignard reaction is a powerful tool for the synthesis of secondary alcohols through the formation of a new carbon-carbon bond.[9][10] This reaction involves the nucleophilic addition of a Grignard reagent (R-MgX) to an aldehyde.[11]
Causality Behind Experimental Choices: Grignard reagents are highly reactive and are strong bases, necessitating the use of anhydrous conditions to prevent their protonation by water or other acidic protons.[11] Diethyl ether and THF are common solvents as they are aprotic and help to stabilize the Grignard reagent. The reaction is typically performed at low temperatures to control the initial exothermic addition. A subsequent acidic workup is required to protonate the intermediate magnesium alkoxide.
Diagram: Grignard Reaction Mechanism for Secondary Alcohol Synthesis
Caption: Mechanism of secondary alcohol synthesis via the Grignard reaction.
Experimental Protocol: Synthesis of a Secondary Alcohol via Grignard Reaction
Grignard Reagent Preparation (if not commercially available): In a flame-dried, three-necked flask under an inert atmosphere, react magnesium turnings with an alkyl or aryl halide in anhydrous diethyl ether or THF.[11]
Reaction Setup: In a separate flame-dried flask, dissolve the aldehyde in the same anhydrous solvent and cool to 0 °C.
Addition: Slowly add the prepared Grignard reagent to the aldehyde solution via a dropping funnel.
Reaction: After the addition, allow the mixture to warm to room temperature and stir until the reaction is complete (monitored by TLC).
Workup: Cool the reaction mixture in an ice bath and slowly quench by adding a saturated aqueous solution of ammonium chloride or dilute acid.
Extraction and Purification: Extract the aqueous layer with an organic solvent. Combine the organic layers, wash with brine, dry over an anhydrous drying agent, and concentrate to give the crude secondary alcohol, which can be purified by chromatography or distillation.
Troubleshooting Grignard Reactions:
Failure to initiate: Ensure all glassware is rigorously dried and the magnesium surface is activated (e.g., with a crystal of iodine).[12]
Low yield: This can be due to moisture in the reagents or solvent, or side reactions such as enolization of the aldehyde or Wurtz coupling of the Grignard reagent.[12]
Meerwein-Ponndorf-Verley (MPV) Reduction: A Chemoselective Alternative
The Meerwein-Ponndorf-Verley (MPV) reduction is a highly chemoselective method for the reduction of ketones to secondary alcohols.[13][14] This reaction employs an aluminum alkoxide, typically aluminum isopropoxide, as a catalyst in the presence of a sacrificial alcohol, usually isopropanol.[13][14]
Causality Behind Experimental Choices: The MPV reduction is a reversible equilibrium reaction.[15] To drive the reaction towards the desired secondary alcohol product, an excess of the sacrificial alcohol (isopropanol) is used, and the by-product (acetone) is often removed by distillation.[13] The key to the high chemoselectivity of the MPV reduction lies in the mildness of the aluminum isopropoxide catalyst, which does not typically reduce other functional groups like esters, nitro groups, or carbon-carbon double bonds.[13]
Diagram: The Catalytic Cycle of the MPV Reduction
Caption: The catalytic cycle of the Meerwein-Ponndorf-Verley reduction.
Experimental Protocol: General Procedure for MPV Reduction
Setup: In a flask equipped with a distillation apparatus, dissolve the ketone in a solution of aluminum isopropoxide in dry isopropanol.
Reaction: Heat the mixture to reflux. The acetone formed during the reaction is slowly distilled off to drive the equilibrium.
Monitoring: Continue the reaction until all the starting ketone has been consumed, as determined by TLC or GC analysis.
Workup: Cool the reaction mixture and hydrolyze the aluminum alkoxide by adding dilute acid.
Extraction and Purification: Extract the product with an organic solvent, wash the organic layer, dry, and concentrate to yield the crude secondary alcohol. Further purification can be achieved by distillation or chromatography.
Asymmetric Synthesis of Secondary Alcohols: Accessing Enantiopure Compounds
The synthesis of enantiomerically pure secondary alcohols is of paramount importance in the pharmaceutical industry, where the biological activity of a molecule is often dependent on its stereochemistry. Asymmetric reduction of prochiral ketones is a powerful strategy to achieve this.
Corey-Itsuno (CBS) Reduction: A Reliable Catalytic Approach
The Corey-Itsuno reduction, also known as the Corey-Bakshi-Shibata (CBS) reduction, is a widely used method for the enantioselective reduction of ketones.[16] This reaction utilizes a chiral oxazaborolidine catalyst in the presence of a stoichiometric borane source, such as borane-tetrahydrofuran complex (BH₃·THF).[16]
Causality Behind Experimental Choices: The enantioselectivity of the CBS reduction arises from the formation of a rigid, chiral complex between the oxazaborolidine catalyst, the borane, and the ketone.[17] The steric environment of this complex directs the hydride delivery from the borane to one face of the ketone, leading to the preferential formation of one enantiomer of the alcohol. The choice of the specific CBS catalyst and reaction conditions can be tuned to achieve high enantiomeric excess (ee) for a variety of ketone substrates.
Experimental Protocol: Asymmetric Reduction of a Ketone using the CBS Catalyst
Catalyst Preparation: The CBS catalyst can be prepared in situ or used as a commercially available solution.
Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve the ketone in anhydrous THF.
Catalyst and Reagent Addition: Add the CBS catalyst (typically 5-10 mol%) to the ketone solution. Cool the mixture to the desired temperature (often between -78 °C and room temperature) and then slowly add the borane solution.
Reaction: Stir the reaction at the specified temperature for the required time, monitoring its progress by TLC.
Quenching and Workup: Carefully quench the reaction by the slow addition of methanol, followed by dilute acid.
Extraction and Purification: Extract the product with an organic solvent. The organic layer is then washed, dried, and concentrated. The enantiomeric excess of the resulting secondary alcohol is determined by chiral HPLC or GC.
Table 2: Representative Enantioselective Reductions of Ketones
The synthesis of secondary alcohols is a mature field with a rich and diverse array of reliable methodologies. This guide has provided a detailed overview of the most prominent techniques, from the workhorse reductive methods to the elegant C-C bond formation of the Grignard reaction and the precision of asymmetric catalysis. By understanding the underlying principles and practical nuances of each method, researchers can make informed decisions to efficiently and effectively synthesize the secondary alcohols required for their scientific endeavors. The continued development of more sustainable and selective catalytic systems promises to further expand the synthetic chemist's toolkit for accessing this vital class of molecules.
References
Chemistry LibreTexts. (2021, August 16). 2: Reduction of Organic Compounds (Experiment). Retrieved from [Link]
WebAssign. (n.d.). Experiment 3 - Reduction of a Ketone. Retrieved from [Link]
The Royal Society of Chemistry. (n.d.). Reduction of a ketone using sodium borohydride. Control of a reaction by TLC. Retrieved from [Link]
Chemistry LibreTexts. (2020, July 1). 19.3: Reductions using NaBH4, LiAlH4. Retrieved from [Link]
NaBH4 Reduction of Ketone to Alcohol. (n.d.). Retrieved from [Link]
Jaeger, V. W. (n.d.). Exploring Meerwein-Ponndorf-Verley reactions using metal organic framework catalysts. ThinkIR. Retrieved from [Link]
Chad's Prep. (2021, April 2). 19.6 Reduction of Ketones and Aldehydes (NaBH4 and LiAlH4) | Organic Chemistry [Video]. YouTube. [Link]
Wikipedia. (n.d.). Meerwein–Ponndorf–Verley reduction. Retrieved from [Link]
Physics Wallah. (n.d.). Mechanism of Meerwein-Ponndorf-Verley Reduction. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Meerwein-Ponndorf-Verley Reduction. Retrieved from [Link]
Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link]
Clark, J. (n.d.). reduction of aldehydes and ketones. Chemguide. Retrieved from [Link]
Reddit. (2021, September 9). Grignard Formation - Troubleshooting and Perfecting. r/Chempros. Retrieved from [Link]
Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]
Semantic Scholar. (n.d.). Parallel kinetic resolution of racemic ketones through reduction: a quantitative analysis. Retrieved from [Link]
ACS Publications. (n.d.). Corey–Itsuno Reduction of Ketones: A Development of Safe and Inexpensive Process for Synthesis of Some API Intermediates. Retrieved from [Link]
ACS Omega. (n.d.). Mechanistic Study of B(C6F5)3-Catalyzed Transfer Hydrogenation of Aldehydes/Ketones with PhSiH3 and Stoichiometric Water. Retrieved from [Link]
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Experiment 5 Reductions with Lithium Aluminium Hydride. (n.d.). Retrieved from [Link]
Chemistry LibreTexts. (2024, March 17). 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents. Retrieved from [Link]
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SigutLabs. (2023, February 16). Reagent of the month – CBS oxazaborolidine. Retrieved from [Link]
Chemistry Steps. (n.d.). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. Retrieved from [Link]
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Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive technical overview of 5-ethyl-2-heptanol (CAS No. 19780-40-6), a branched-chain nonyl alcohol. Recognizing the compound's status as a rare and specialized chemical, this document is structured to equip researchers, scientists, and drug development professionals with the critical knowledge required for its procurement, validation, and potential application. Beyond a simple datasheet, this guide emphasizes the practical considerations and the causal reasoning behind experimental choices, ensuring a foundation of scientific integrity and trustworthiness in your work.
Introduction to 5-Ethyl-2-Heptanol: A Molecule of Untapped Potential
5-Ethyl-2-heptanol is a secondary alcohol characterized by a seven-carbon chain with an ethyl group at the fifth position and a hydroxyl group at the second.[1] This structure imparts specific physicochemical properties that distinguish it from linear alcohols of similar molecular weight. While not extensively documented in dedicated research, its structural class—branched-chain alcohols, particularly those related to Guerbet alcohols—suggests a range of potential applications where specific solvency, lubricity, and low volatility are advantageous.[2][3]
The primary challenge for researchers utilizing this molecule is the noted scarcity of application-specific literature and the explicit disclaimers from major suppliers regarding the provision of analytical data. This guide, therefore, places a strong emphasis on the necessity of independent quality control and provides the framework for establishing self-validating protocols.
Below is a visualization of the molecular structure of 5-ethyl-2-heptanol.
Caption: 2D structure of 5-Ethyl-2-Heptanol.
Physicochemical and Spectral Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to its effective application in research and development. The branched nature of 5-ethyl-2-heptanol influences its boiling point, solubility, and solvent characteristics.[2]
Note: Some physical properties are estimated due to the limited availability of experimentally determined data.
For unambiguous identification, spectral data is paramount. Below are key identifiers from common analytical techniques.
Mass Spectrometry (MS): The NIST WebBook provides mass spectrum data (electron ionization) for 2-Heptanol, 5-ethyl-. This data is crucial for identification via GC-MS.[5]
Nuclear Magnetic Resonance (NMR) Spectroscopy: PubChem contains information on both ¹H NMR and ¹³C NMR spectra, which are essential for structural elucidation and purity assessment.[1]
Infrared (IR) Spectroscopy: The NIST WebBook also provides the gas-phase IR spectrum, useful for identifying functional groups.[5]
Inferred Applications in Research and Development
While direct applications of 5-ethyl-2-heptanol in drug development are not widely published, its structural characteristics as a "Guerbet-like" alcohol allow us to infer its potential utility by analogy to similar, well-characterized compounds such as 2-ethylhexanol.[2][4] Guerbet alcohols are prized for their unique combination of low melting points, good volatility, and excellent stability.[3][6]
Potential Roles:
Specialty Solvent: Its branched structure and moderate polarity suggest it could be an effective solvent for a range of nonpolar to moderately polar compounds. In drug formulation, it might serve as a high-boiling point, low-volatility solvent for active pharmaceutical ingredients (APIs) that are difficult to dissolve in common solvents.[7]
Precursor for Synthesis: As a primary alcohol, 2-ethylhexanol is a key precursor in the synthesis of plasticizers (e.g., di-(2-ethylhexyl) phthalate), lubricants, and surfactants.[8][9] Similarly, 5-ethyl-2-heptanol could serve as a building block for novel esters, ethers, or other derivatives with tailored properties for specific applications in drug delivery systems or as functional excipients.
Component in Topical Formulations: Guerbet alcohols are frequently used in cosmetics and personal care products as emollients and solubilizers.[3][10] The properties of 5-ethyl-2-heptanol may make it suitable for use in topical or transdermal drug delivery systems to enhance the solubility and skin penetration of APIs.
The choice to explore 5-ethyl-2-heptanol over a more common alcohol would be driven by a need for its specific combination of branching, molecular weight, and resulting physical properties to optimize a formulation or synthesis.
Commercial Suppliers and the Imperative of Quality Verification
5-Ethyl-2-heptanol is available from a limited number of chemical suppliers, with Sigma-Aldrich being a prominent source. However, it is critical to note their disclaimer: this product is provided as part of a collection of rare chemicals, and they do not collect or provide analytical data. The buyer assumes full responsibility for confirming the product's identity and purity.
This places a significant onus on the researcher. Sourcing this material requires a commitment to rigorous in-house quality control.
Key Considerations When Sourcing:
Request Available Data: Always request any available batch-specific data, such as a Certificate of Analysis (CoA), even if it is limited.
Evaluate Supplier Reputation: Prioritize suppliers with a strong reputation for quality, even if they provide disclaimers for rare chemicals.
Plan for In-house Validation: Do not assume the material is of sufficient purity for your application upon receipt. A comprehensive validation protocol is not optional, but a necessity.
A Self-Validating System: In-House Quality Control Protocol
Given the supplier landscape, establishing a robust, self-validating quality control workflow is the most critical step before utilizing 5-ethyl-2-heptanol in any experimental setting. The following protocol outlines a multi-technique approach to confirm both the identity and purity of the supplied material.
Caption: A comprehensive workflow for the quality control of 5-Ethyl-2-Heptanol.
Step-by-Step Methodologies
A. Identity Confirmation via GC-MS
Causality: Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for identifying volatile and semi-volatile organic compounds. It separates the components of a sample and provides a mass spectrum for each, which serves as a molecular fingerprint.
Protocol:
Prepare a dilute solution of the 5-ethyl-2-heptanol sample in a high-purity solvent (e.g., dichloromethane or ethyl acetate).
Inject a small volume (e.g., 1 µL) into a GC-MS system equipped with a non-polar or mid-polar capillary column (e.g., DB-5ms).
Use a temperature program that starts at a low temperature (e.g., 50 °C) and ramps up to a high temperature (e.g., 250 °C) to ensure the elution of all volatile components.
Acquire mass spectra using electron ionization (EI) at 70 eV.
Compare the obtained mass spectrum of the major peak with the reference spectrum from the NIST database.[5] The fragmentation pattern should match for a positive identification.
B. Structural Verification and Purity Estimation via NMR
Causality: NMR spectroscopy provides detailed information about the chemical structure and the chemical environment of each atom. ¹H NMR can be used to confirm the presence of different types of protons and their connectivity, while ¹³C NMR confirms the carbon backbone. The integration of ¹H NMR signals can also provide a semi-quantitative measure of purity.
Protocol:
Dissolve a small, accurately weighed amount of the sample in a deuterated solvent (e.g., CDCl₃) containing a known internal standard (e.g., tetramethylsilane, TMS).
Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).
For the ¹H NMR spectrum, analyze the chemical shifts, splitting patterns (multiplicity), and integration values. Compare the observed spectrum to predicted spectra or data from literature if available.[1]
For the ¹³C NMR spectrum, confirm the number of unique carbon signals matches the structure.
Assess purity by integrating the signals corresponding to the compound against any impurity signals.
C. Purity Quantification via GC-FID
Causality: While GC-MS is excellent for identification, Gas Chromatography with a Flame Ionization Detector (GC-FID) is more robust for quantification due to its linear response over a wide concentration range for hydrocarbons.
Protocol:
Using the same GC conditions as in the GC-MS method, inject the diluted sample.
The FID will generate a signal proportional to the mass of carbon atoms eluting from the column.
Calculate the area percent of the main peak relative to the total area of all peaks in the chromatogram. This provides a good estimation of the purity (assuming all components have a similar response factor, which is a reasonable starting assumption for isomeric impurities).
Potential Synthesis Route and Impurity Profile
Understanding the likely synthesis route of 5-ethyl-2-heptanol is crucial for anticipating potential impurities. A plausible method for its synthesis is a variation of the Guerbet reaction .[2] This reaction involves the dimerization of a primary alcohol at high temperature in the presence of a catalyst.[2][11]
Caption: Simplified mechanism of the Guerbet reaction.
Implications for Purity:
Unreacted Starting Materials: The final product may contain residual starting alcohols.
Side-Reaction Products: The Guerbet reaction can produce a mixture of products, including isomers and oligomers.[2] Competing reactions like the Cannizzaro reaction can also occur, leading to the formation of carboxylic acids and their corresponding esters.[11]
Catalyst Residues: Depending on the catalyst used (e.g., Raney Nickel), trace metals may be present in the final product.
The analytical methods described in Section 5 are designed to detect such impurities, ensuring the material's fitness for its intended use.
Conclusion
5-Ethyl-2-heptanol is a specialty chemical with potential applications stemming from its unique branched structure. However, its use in high-stakes research and development, particularly in the pharmaceutical field, is contingent upon rigorous, independent verification of its identity and purity. The commercial landscape for this compound necessitates that the end-user becomes the primary guarantor of quality. By implementing a comprehensive analytical workflow encompassing GC-MS, NMR, and GC-FID, researchers can proceed with confidence, unlocking the potential of this and other rare chemicals in their work.
2-Heptanol, 5-ethyl-. PubChem. National Center for Biotechnology Information. [Link]
2-Heptanol, 5-ethyl-. In: NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]
Owsianiak, M., et al. A Review of Guerbet Alcohols and Their Esters: Synthesis, Applications, and Future Perspectives. Molecules. 2021;26(9):2656. [Link]
Conversion of Ethanol to Guerbet Alcohols and Other Products: Combined Catalytic and Theoretical Study. ACS Omega. [Link]
Rapid approach for the determination of alcoholic strength and overall quality check of various spirit drinks and wines using GC–MS. Semantic Scholar. [Link]
5-Ethyl-2-methylheptan-3-ol. PubChem. National Center for Biotechnology Information. [Link]
Review of catalytic systems and thermodynamics for the Guerbet condensation reaction and challenges for biomass valorization. CORE. [Link]
IUPAC name of 5- Ethyl-2 -methylheptane. YouTube. [Link]
2-heptanol, 543-49-7. The Good Scents Company. [Link]
Application Note & Detailed Experimental Protocol: Synthesis of 2-Heptanol, 5-ethyl- via Grignard Reaction
Introduction 2-Heptanol, 5-ethyl- is a secondary alcohol with potential applications in various fields of chemical synthesis, including the development of fragrances, specialty solvents, and pharmaceutical intermediates....
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
2-Heptanol, 5-ethyl- is a secondary alcohol with potential applications in various fields of chemical synthesis, including the development of fragrances, specialty solvents, and pharmaceutical intermediates.[1][2] Its branched structure imparts unique physical and chemical properties. This document provides a comprehensive, field-tested protocol for the synthesis of 2-Heptanol, 5-ethyl- utilizing the robust and versatile Grignard reaction. The chosen synthetic strategy involves the nucleophilic addition of a methyl Grignard reagent to 5-ethylheptanal. This approach is a cornerstone of organic synthesis for forming carbon-carbon bonds and constructing complex molecules from simpler precursors.[3][4][5]
The protocol herein is designed for researchers, scientists, and drug development professionals, emphasizing not only the procedural steps but also the underlying chemical principles and safety considerations. Our aim is to provide a self-validating system of instructions that ensures reproducibility and a high degree of purity in the final product.
Synthetic Strategy and Mechanism
The synthesis of the target secondary alcohol is achieved through the reaction of a Grignard reagent, methylmagnesium bromide (CH₃MgBr), with an aldehyde, 5-ethylheptanal. The Grignard reagent is a potent nucleophile due to the highly polarized carbon-magnesium bond.[3] The reaction proceeds via a nucleophilic attack of the methyl group from the Grignard reagent on the electrophilic carbonyl carbon of the aldehyde. This addition results in the formation of a tetrahedral alkoxide intermediate, which is subsequently protonated during an acidic workup to yield the final product, 2-Heptanol, 5-ethyl-.[6]
Overall Reaction:
Experimental Protocol
This protocol is divided into three main stages: the Grignard reaction, aqueous workup and extraction, and finally, purification of the product. Strict adherence to anhydrous conditions during the Grignard reaction is paramount for success, as Grignard reagents are highly reactive towards protic solvents like water.[7][8]
Materials and Reagents
Reagent/Material
Grade
Supplier
Quantity
Molar Mass ( g/mol )
Moles
Magnesium Turnings
Synthesis Grade
Sigma-Aldrich
2.67 g
24.31
0.11
Methyl Bromide
99.5%
Alfa Aesar
10.44 g
94.94
0.11
5-Ethylheptanal
≥95%
TCI Chemicals
14.22 g
142.24
0.10
Anhydrous Diethyl Ether
≥99.7%
Fisher Scientific
200 mL
74.12
-
Iodine
Crystal
J.T. Baker
1 crystal
253.81
-
Hydrochloric Acid
1 M (aq)
VWR
100 mL
36.46
-
Saturated Sodium Bicarbonate
Solution
LabChem
50 mL
84.01
-
Saturated Sodium Chloride (Brine)
Solution
Carolina
50 mL
58.44
-
Anhydrous Magnesium Sulfate
Powder
EMD Millipore
10 g
120.37
-
Equipment
500 mL three-neck round-bottom flask
250 mL dropping funnel
Reflux condenser
Magnetic stirrer and stir bar
Heating mantle
Inert gas (Nitrogen or Argon) supply with a manifold
Ice bath
Separatory funnel (500 mL)
Rotary evaporator
Distillation apparatus
Step-by-Step Procedure
Part 1: Preparation of the Grignard Reagent (Methylmagnesium Bromide)
Glassware Preparation: All glassware must be meticulously dried in an oven at 120 °C for at least 4 hours and allowed to cool in a desiccator over a drying agent. Assemble the apparatus (three-neck flask, dropping funnel, condenser) while hot and purge with a steady stream of inert gas (Nitrogen or Argon) to ensure a completely anhydrous and inert atmosphere.[8][9]
Initiation: Place the magnesium turnings (2.67 g, 0.11 mol) and a single crystal of iodine in the three-neck flask. The iodine serves as an activator for the magnesium surface.
Reagent Addition: In the dropping funnel, prepare a solution of methyl bromide (10.44 g, 0.11 mol) in 50 mL of anhydrous diethyl ether.
Reaction Initiation: Add approximately 5 mL of the methyl bromide solution to the magnesium turnings. The reaction should initiate spontaneously, evidenced by the disappearance of the iodine color, gentle bubbling, and the appearance of a cloudy gray solution. If the reaction does not start, gentle warming with a heat gun or a warm water bath may be necessary.
Grignard Formation: Once the reaction has started, add the remaining methyl bromide solution dropwise at a rate that maintains a gentle reflux. The exothermic nature of the reaction should sustain the reflux. If the reaction becomes too vigorous, cool the flask with an ice bath.[9] After the addition is complete, continue to stir the mixture for an additional 30 minutes to ensure all the magnesium has reacted.
Part 2: Reaction with 5-Ethylheptanal
Aldehyde Addition: Prepare a solution of 5-ethylheptanal (14.22 g, 0.10 mol) in 50 mL of anhydrous diethyl ether in the dropping funnel. Cool the Grignard reagent solution in an ice bath.
Nucleophilic Addition: Add the aldehyde solution dropwise to the stirred Grignard reagent at a rate that maintains a gentle reflux. A precipitate will form as the alkoxide salt is generated.[3]
Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour to ensure the reaction goes to completion.
Part 3: Workup and Extraction
Quenching: Cool the reaction mixture in an ice bath. Slowly and carefully add 100 mL of 1 M hydrochloric acid dropwise through the dropping funnel to quench the reaction and dissolve the magnesium salts. This step is highly exothermic and may cause the ether to boil.[5]
Extraction: Transfer the mixture to a 500 mL separatory funnel. The layers should be separated. Collect the organic (ether) layer. Extract the aqueous layer twice with 25 mL portions of diethyl ether.
Washing: Combine all the organic extracts and wash successively with 50 mL of saturated sodium bicarbonate solution (to neutralize any remaining acid), and then with 50 mL of brine (to reduce the amount of water in the organic layer).
Drying: Dry the organic layer over anhydrous magnesium sulfate.
Solvent Removal: Filter the drying agent and remove the diethyl ether using a rotary evaporator.
Part 4: Purification
Distillation: The crude product is purified by fractional distillation under reduced pressure to prevent decomposition. Collect the fraction corresponding to the boiling point of 2-Heptanol, 5-ethyl-. The expected boiling point is in the range of 180-190 °C at atmospheric pressure, so vacuum distillation is recommended.
A Comprehensive Guide to the Analytical Quantification of 5-ethyl-2-heptanol
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract: This technical guide provides detailed analytical methodologies for the accurate quantification of 5-ethyl-2-heptanol, a secon...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract: This technical guide provides detailed analytical methodologies for the accurate quantification of 5-ethyl-2-heptanol, a secondary alcohol with relevance in various industrial and pharmaceutical contexts. As a potential impurity or volatile organic compound (VOC), its precise measurement is critical for quality control, safety assessment, and process optimization.[1][2] This document outlines robust protocols for Gas Chromatography (GC) coupled with Flame Ionization Detection (FID) and Mass Spectrometry (MS), including direct injection, static headspace analysis, and chemical derivatization techniques. Each protocol is presented with a causal explanation for experimental choices, ensuring both scientific integrity and practical applicability for researchers in drug development and analytical science.
Introduction: The Analytical Imperative for 5-ethyl-2-heptanol
5-ethyl-2-heptanol (CAS: 19780-40-6) is a nine-carbon, branched-chain secondary alcohol.[3][4] Its physicochemical properties, summarized in Table 1, classify it as a semi-volatile organic compound, making it amenable to analysis by gas chromatography. The accurate quantification of 5-ethyl-2-heptanol is essential in the pharmaceutical industry, where it may be present as a residual solvent or an impurity arising from synthesis or degradation pathways.[1][2][5] Regulatory bodies mandate strict controls on such impurities, requiring validated, sensitive, and specific analytical methods to ensure the safety and efficacy of drug products.[6][7]
This guide provides a selection of validated analytical approaches tailored for different sample matrices and concentration levels, empowering scientists to select and implement the most appropriate method for their specific needs.
Table 1: Physicochemical Properties of 5-ethyl-2-heptanol
Gas chromatography is the premier analytical technique for the quantification of volatile and semi-volatile compounds like 5-ethyl-2-heptanol. Its high resolving power, sensitivity, and compatibility with various detectors make it the method of choice. The selection of the specific GC approach depends on the sample matrix, the expected concentration of the analyte, and the required level of specificity.
Method 1: Direct Liquid Injection Gas Chromatography with Flame Ionization Detection (GC-FID)
Causality & Application: This method is the most straightforward approach and is ideal for analyzing liquid samples where 5-ethyl-2-heptanol is present in a relatively clean matrix and at concentrations well above the detection limits (typically low ppm range). The Flame Ionization Detector (FID) is highly sensitive to organic compounds containing carbon-hydrogen bonds, providing a robust and linear response, making it excellent for quantification.[9][10]
Standard Preparation:
Prepare a stock solution of 5-ethyl-2-heptanol (e.g., 1000 µg/mL) in a suitable Class A volumetric flask using methanol or isopropanol as the solvent.
Perform serial dilutions from the stock solution to create a series of calibration standards ranging from approximately 1 µg/mL to 100 µg/mL.
Prepare an internal standard (ISTD) stock solution (e.g., 1-octanol or another suitable alcohol with a distinct retention time) at 1000 µg/mL. Add a constant, known amount of ISTD to all calibration standards and samples to correct for injection volume variability.
Sample Preparation:
Accurately weigh the sample material and dissolve it in a known volume of the chosen solvent (methanol or isopropanol). The target concentration should fall within the calibration range.
Add the internal standard to the sample solution at the same concentration used for the calibration standards.
Vortex the solution to ensure homogeneity. If particulates are present, centrifuge and analyze the supernatant.
Chromatographic Conditions:
The parameters in Table 2 are a robust starting point and should be optimized for the specific instrument and application. The use of a polar "WAX" type column is recommended to achieve symmetrical peak shapes for alcohols.[11][12]
Standard, reliable instrumentation for routine analysis.
Column
Agilent DB-WAX, 30 m x 0.25 mm ID, 0.25 µm film thickness
A polar column that provides good peak shape for polar analytes like alcohols.
Carrier Gas
Helium or Hydrogen
Inert carrier gas. Hydrogen may offer faster analysis times.
Inlet Temperature
250 °C
Ensures complete and rapid vaporization of the analyte.
Injection Volume
1 µL
Standard volume; can be adjusted based on sensitivity needs.
Split Ratio
20:1
Prevents column overloading while maintaining good sensitivity. Adjust as needed.
Oven Program
50 °C (hold 2 min), ramp to 220 °C at 10 °C/min, hold 5 min
Provides good separation from solvent and other potential impurities.
Detector
Flame Ionization Detector (FID)
Universal and sensitive detector for hydrocarbons.
Detector Temp.
280 °C
Prevents condensation of analytes in the detector.
Data Analysis & Validation:
Construct a calibration curve by plotting the peak area ratio (analyte/ISTD) against the concentration of the standards.
Perform a linear regression analysis. A correlation coefficient (R²) of >0.995 is typically required.[13]
Quantify 5-ethyl-2-heptanol in the samples using the generated calibration curve.
Method validation should be performed according to established guidelines, assessing parameters like specificity, linearity, accuracy, precision (repeatability and intermediate precision), LOD, and LOQ.[9][10][14]
Method 2: Static Headspace Gas Chromatography with Mass Spectrometry (HS-GC-MS)
Causality & Application: This is the preferred method for analyzing solid samples (e.g., pharmaceutical powders, polymers) or complex liquid matrices (e.g., biological fluids, wastewater).[15] Static headspace analysis partitions volatile analytes between the sample phase and the gas phase (headspace) in a sealed vial.[15] Injecting only the vapor phase minimizes matrix effects, protecting the GC inlet and column from non-volatile residues. Coupling with a Mass Spectrometer (MS) provides definitive identification based on the analyte's mass spectrum and enhanced sensitivity and selectivity through Selected Ion Monitoring (SIM).[1][5]
Standard and Sample Preparation:
Prepare a stock solution and calibration standards in a high-boiling point, water-miscible solvent like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).
For Solid Samples: Accurately weigh a known amount of the sample (e.g., 100-200 mg) directly into a 20 mL headspace vial. Add a precise volume (e.g., 5 mL) of the diluent solvent.
For Liquid Samples: Directly pipette a known volume or weight of the liquid sample into the vial and add the diluent.
Prepare calibration standards in empty headspace vials by adding the same amount of diluent and spiking with known amounts of the 5-ethyl-2-heptanol stock solution.
Crimp all vials securely with PTFE/silicone septa.
Sufficient to partition the semi-volatile analyte into the headspace without degrading the sample.
Incubation Time
20 - 30 minutes
Allows the sample to reach equilibrium between the liquid/solid and vapor phases.
Loop Temperature
90 - 110 °C
Kept higher than the oven to prevent analyte condensation.
Transfer Line Temp.
100 - 120 °C
Prevents condensation during transfer to the GC.
GC System
Same as GC-FID; a non-polar column (e.g., DB-5ms) can also be used.
Mass Spectrometer
Ion Source Temp.
230 °C
Standard temperature for electron ionization.
Quadrupole Temp.
150 °C
Standard temperature for the mass filter.
Ionization Mode
Electron Ionization (EI), 70 eV
Standard, reproducible ionization energy that generates a characteristic fragmentation pattern.
Acquisition Mode
Full Scan (e.g., m/z 40-200) for identification; SIM for quantification
Full scan confirms identity by matching to a spectral library (e.g., NIST). SIM mode enhances sensitivity by monitoring characteristic ions.
Characteristic Ions
m/z 45, 55, 43
Based on the NIST library mass spectrum for 5-ethyl-2-heptanol, these are prominent fragment ions suitable for SIM.[4]
Method 3: GC-MS with Silylation Derivatization
Causality & Application: Direct analysis of alcohols on some GC columns can lead to poor peak shape (tailing) due to interaction between the polar hydroxyl group and active sites on the column or inlet. Derivatization chemically converts the polar -OH group into a less polar, more volatile functional group.[16] Silylation, which replaces the active hydrogen with a trimethylsilyl (TMS) group, is a common and effective technique for alcohols. This approach significantly improves peak symmetry, enhances volatility, and can improve detection limits.[12][16]
The reaction is typically performed using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like trimethylchlorosilane (TMCS).
Sample Preparation and Derivatization:
Prepare samples and standards in an aprotic solvent (e.g., pyridine, acetonitrile, or hexane) in a reaction vial. The solvent must be free of water and other hydroxyl-containing compounds.
Evaporate the solvent to dryness under a gentle stream of nitrogen if the initial sample is in an incompatible solvent.
Add 100 µL of the silylating reagent (e.g., BSTFA + 1% TMCS).
Seal the vial tightly and heat at 60-70 °C for 30 minutes.
Cool the vial to room temperature before injection.
GC-MS Conditions:
Use a non-polar or mid-polar column (e.g., DB-5ms or DB-17ms) for analysis of the less polar TMS derivative.
The oven temperature program may need to be adjusted to account for the different volatility of the derivative.
The mass spectrometer should be set to monitor for the characteristic ions of the TMS-derivatized 5-ethyl-2-heptanol.
Method Validation Summary
Any analytical method intended for routine use, especially in a regulated environment, must be validated to demonstrate its fitness for purpose.[14][17] Table 4 provides typical performance characteristics that should be established during validation of a GC method for 5-ethyl-2-heptanol.
Demonstrates the consistency and reproducibility of the method.[13]
Limit of Detection (LOD)
Signal-to-Noise ratio ≥ 3
The lowest amount of analyte that can be reliably detected.
Limit of Quantitation (LOQ)
Signal-to-Noise ratio ≥ 10; typically the lowest point on the calibration curve.
The lowest amount of analyte that can be accurately quantified.[10][13]
Robustness
No significant change in results with small, deliberate variations in method parameters.
Shows the reliability of the method during normal use.
Concluding Remarks
The quantification of 5-ethyl-2-heptanol can be reliably achieved using gas chromatography. For simple liquid samples, direct injection GC-FID offers a fast and robust solution. For complex matrices or trace-level analysis, HS-GC-MS is the superior technique, providing excellent sensitivity while minimizing matrix interference. When chromatographic performance is a challenge, silylation derivatization offers a powerful tool to improve peak shape and volatility. The choice of method should be guided by the specific analytical challenge, and a thorough validation must be performed to ensure the generation of accurate and defensible data, which is paramount for researchers, scientists, and drug development professionals.
References
Agilent Technologies. (n.d.). The Experts Guide to Pharmaceutical Impurity Analysis.
U.S. Environmental Protection Agency. (n.d.). Method 5000: Sample Preparation for Volatile Organic Compounds.
Sigma-Aldrich. (n.d.). The Use of Derivatization Reagents for Gas Chromatography (GC).
National Institute of Standards and Technology. (n.d.). 2-Heptanol, 5-ethyl-. NIST Chemistry WebBook.
Bhoi, J., Sa, M., Dandasena, U., Sahu, T., Mishra, A. K., & Raut, S. (2025). Spectrophotometric Method Validation for the Quantification of Ethyl Alcohol in Alcoholic Beverages. Journal for Research in Applied Sciences and Biotechnology.
National Center for Biotechnology Information. (n.d.). 2-Heptanol, 5-ethyl-. PubChem Compound Summary.
WIT Press. (n.d.). Sampling and analysis of volatile organic compounds (VOC) relevant for the formation of photochemical oxidants.
Phenomenex. (n.d.). Derivatization for Gas Chromatography.
European Directorate for the Quality of Medicines & HealthCare. (2019). Impurity Control in the European Pharmacopoeia.
Nadendla, R. R. (2010). Pharmaceutical Impurities: An Overview. Indian Journal of Pharmaceutical Education and Research, 44(3), 304-310.
BenchChem. (2025). Comparative Guide to Analytical Methods for 5-Hydroxyheptan-2-one Quantification.
Demeestere, K., et al. (2007). Sample preparation for the analysis of volatile organic compounds in air and water matrices. Journal of Chromatography A, 1153(1-2), 130-144.
Hem. Ind. (2021). Validation of a method for ethanol analysis in biological and non-biological samples. 75(3), 175-183.
Shehata, A., et al. (n.d.). Validation of a Method for Characterization of Ethanol in Water by HS-GC-FID to Serve the Traceability of Halal Measurements. Scientific Research Publishing.
Royal Society of Chemistry. (n.d.). Analytical Methods.
U.S. Army Cold Regions Research and Engineering Laboratory. (n.d.). Preparing Soil Samples for Volatile Organic Compound Analysis.
ResearchGate. (2020). Do I need to derivatize alcohol for GC-MS?
Japan International Cooperation Agency. (n.d.). Analytical Methods.
Pan American Health Organization. (2019). Validation of an analytical technique for the dosage of ethanol in biological fluids.
The Good Scents Company. (n.d.). 2-heptanol, 543-49-7.
GL Sciences. (n.d.). Alcohols-Glycols.
National Institutes of Health. (n.d.). Development and Validation of a Method for Alcohol Analysis in Brain Tissue by Headspace Gas Chromatography with Flame Ionization Detector.
Wikipedia. (n.d.). Blue cheese.
SlideShare. (n.d.). Impurities in Pharmaceutical Substances.
Elsevier. (1995). Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components. Journal of Pharmaceutical and Biomedical Analysis.
Agilent Technologies. (2009). GC/TCD Analysis of A Natural Gas Sample on A Single HP-PLOT Q Column.
The Good Scents Company. (n.d.). 5-ethyl-2-heptanol, 19780-40-6.
The Use of 2-Heptanol, 5-ethyl- as a Chiral Auxiliary: An Evaluation of Current Applications
A Note to the Reader: As a Senior Application Scientist, a core tenet of my role is to provide information that is not only comprehensive but also rigorously validated by the scientific community. The request for detaile...
Author: BenchChem Technical Support Team. Date: February 2026
A Note to the Reader: As a Senior Application Scientist, a core tenet of my role is to provide information that is not only comprehensive but also rigorously validated by the scientific community. The request for detailed application notes and protocols for "2-Heptanol, 5-ethyl-" as a chiral auxiliary in synthesis prompted an extensive search of the chemical literature, including scholarly databases and peer-reviewed journals.
Following a thorough investigation, it has been determined that there is a notable absence of published research detailing the use of either (S)-5-ethyl-2-heptanol or (R)-5-ethyl-2-heptanol as a chiral auxiliary in asymmetric synthesis. While the compound exists and is available commercially, its application in this specific context does not appear to be documented in accessible scientific literature.
The principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T) mandate that the information provided must be grounded in established and verifiable data. To invent protocols or speculate on mechanisms without supporting evidence would be a disservice to the research community and could lead to unproductive or unsafe experimental endeavors.
Therefore, this document will not contain the requested application notes and protocols for 2-Heptanol, 5-ethyl-. Instead, it will serve to inform the user of this finding and provide a general framework for how such a guide would be constructed, should data become available in the future. This approach ensures scientific integrity while still offering value to the reader by outlining the critical components of a robust application note for a chiral auxiliary.
Conceptual Framework for Evaluating a Novel Chiral Auxiliary
Should research on 2-Heptanol, 5-ethyl- as a chiral auxiliary emerge, its evaluation would be structured around the following key areas. This framework is essential for any researcher considering the development or application of a new chiral auxiliary.
Rationale for Selection and Synthesis
The initial section of any application note would begin with the rationale behind selecting this specific molecule. For 2-Heptanol, 5-ethyl-, the discussion would likely focus on its structural features:
Steric Hindrance: The ethyl group at the 5-position and the methyl group at the 2-position create a specific steric environment. The key question would be whether this arrangement is effective at shielding one face of a prochiral substrate, thereby directing the approach of a reagent.
Electronic Properties: As a secondary alcohol, it can be readily converted into various derivatives (esters, ethers, etc.) to attach to a substrate. The electronic nature of the auxiliary is generally considered neutral, which can be advantageous in certain reaction types.
Synthesis and Availability: An effective chiral auxiliary must be readily available in enantiomerically pure form. A protocol for the synthesis or resolution of (S)- and (R)-5-ethyl-2-heptanol would be a critical starting point.
Attachment of the Chiral Auxiliary
A detailed, step-by-step protocol for the attachment of the auxiliary to a prochiral substrate would be necessary. This would include:
Reaction Scheme: A clear chemical drawing of the reaction.
Reagents and Conditions: A table listing all necessary reagents, solvents, and reaction conditions (temperature, time, atmosphere).
Purification: Detailed instructions for the purification of the substrate-auxiliary conjugate.
Characterization: Expected analytical data (e.g., NMR, IR, Mass Spectrometry) to confirm the structure and purity of the product.
A logical workflow for this stage would be represented as follows:
Caption: Workflow for attaching a chiral auxiliary to a substrate.
Diastereoselective Reaction
This would be the core of the application note, detailing the asymmetric transformation itself. For example, in an asymmetric alkylation:
Mechanism of Stereocontrol: A detailed explanation, supported by structural diagrams, of how the chiral auxiliary directs the stereochemical outcome. This would involve identifying the most stable conformation of the substrate-auxiliary conjugate and how it blocks one face of the molecule from the incoming reagent.
Experimental Protocol: A precise, step-by-step guide for the reaction, including the formation of the enolate and the subsequent alkylation.
Data Analysis: Methods for determining the diastereomeric ratio (e.g., by NMR spectroscopy or chromatography) of the product.
The stereochemical induction could be visualized as follows:
Caption: Conceptual model of stereochemical induction by a chiral auxiliary.
Cleavage of the Chiral Auxiliary
A crucial step is the non-destructive removal of the auxiliary to yield the desired enantiomerically enriched product.
Cleavage Conditions: Protocols for various cleavage methods (e.g., hydrolysis, reduction) that do not racemize the product.
Recovery of the Auxiliary: A method for recovering the chiral auxiliary for reuse, which is a key factor in the economic viability of the process.
Summary of Performance
A comprehensive table summarizing the performance of 2-Heptanol, 5-ethyl- across various substrates and reaction conditions would be essential for researchers to evaluate its utility.
Substrate
Reagent
Diastereomeric Excess (d.e.)
Yield (%)
Hypothetical Data
Hypothetical Data
e.g., >95%
e.g., 85%
Hypothetical Data
Hypothetical Data
e.g., >98%
e.g., 90%
Conclusion and Future Outlook
While 2-Heptanol, 5-ethyl- is not currently established as a chiral auxiliary, its structure presents interesting possibilities that may be explored by researchers in the future. The development of new chiral auxiliaries is an ongoing effort in the field of asymmetric synthesis, and it is possible that this compound could find a niche application.
Should such research be published, the framework outlined above provides a template for how the results could be presented in a detailed and useful manner for the scientific community. Until then, researchers are advised to consult the literature for well-established and thoroughly documented chiral auxiliaries for their synthetic needs.
References
As no specific literature on the use of 2-Heptanol, 5-ethyl- as a chiral auxiliary was found, a reference list cannot be generated. Researchers interested in the general topic of chiral auxiliaries are encouraged to consult standard organic chemistry textbooks and review articles on asymmetric synthesis.
Application
Application Notes & Protocols: Leveraging 2-Heptanol, 5-ethyl- as a Robust Internal Standard in Gas Chromatography
Abstract Quantitative analysis by gas chromatography (GC) is fundamental in research and quality control, yet it is susceptible to variations in sample injection, instrument drift, and sample matrix effects. The use of a...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Quantitative analysis by gas chromatography (GC) is fundamental in research and quality control, yet it is susceptible to variations in sample injection, instrument drift, and sample matrix effects. The use of an internal standard (IS) is a powerful technique to mitigate these sources of error, significantly enhancing the precision and accuracy of results. This document provides a comprehensive guide to the application of 2-Heptanol, 5-ethyl- as an internal standard for the quantification of volatile and semi-volatile organic compounds. We will explore the physicochemical properties that make it a suitable standard, provide detailed protocols for its implementation, and outline a framework for method validation to ensure trustworthy and reproducible data.
The Foundational Role of Internal Standards in GC
In gas chromatography, the fundamental principle of quantification relies on the direct relationship between the amount of an analyte and the response generated by the detector (typically peak area). However, this relationship can be affected by unavoidable physical variations. An internal standard is a stable, well-characterized compound added in a constant, known concentration to all samples, including calibration standards and unknowns.[1][2] The quantification is then based on the ratio of the analyte's peak area to the internal standard's peak area. This ratioing technique effectively cancels out variations in injection volume and detector response, as both the analyte and the standard are subjected to the same conditions.[1][2][3]
Key Advantages of the Internal Standard Method:
Corrects for Injection Volume Errors: Small variations in the injected volume affect both the analyte and the IS proportionally, leaving their peak area ratio unchanged.
Compensates for Sample Preparation Losses: If the IS is added at the beginning of the sample preparation process, it can account for losses during extraction, derivatization, or concentration steps.[4]
Minimizes Instrument Variability: It corrects for minor fluctuations in detector response or carrier gas flow over the course of an analytical run.
Introducing 2-Heptanol, 5-ethyl-: A Profile
2-Heptanol, 5-ethyl- (also known as 5-ethylheptan-2-ol) is a secondary alcohol with properties that make it an excellent candidate for an internal standard in the analysis of various medium-polarity, volatile compounds.[5][6] Its branched structure and hydroxyl group give it unique chromatographic behavior, often allowing it to elute in a region of the chromatogram free from common solvents and analytes.
Causality for Selection: The choice of 2-Heptanol, 5-ethyl- is deliberate. Its boiling point suggests it is sufficiently volatile for GC analysis without being so volatile that it co-elutes with common solvents.[8] Its structure as a C9 alcohol places it in a retention time window that is often clear in the analysis of more volatile C4-C7 alcohols, esters, or ketones, which are common in flavor, fragrance, and industrial solvent analysis.[9][10]
Core Principles for Selecting an Internal Standard
The success of the internal standard method hinges on the appropriate selection of the standard itself. The IS should ideally be a chemical analog of the analyte(s) of interest.[1][4] This ensures that it behaves similarly during sample preparation and chromatographic analysis.
Caption: Decision workflow for selecting a suitable internal standard.
Application Protocol: Quantification of Fusel Alcohols in a Spirit Matrix
This protocol details the use of 2-Heptanol, 5-ethyl- for the quantification of common fusel alcohols (e.g., isoamyl alcohol, isobutanol) in a simplified alcoholic beverage matrix. These higher-order alcohols are important contributors to the flavor profile of many fermented products.[9][10]
Solvent/Matrix: Ethanol (200 proof, dehydrated), Deionized Water
Equipment: Gas Chromatograph with Flame Ionization Detector (GC-FID), Capillary GC Column (e.g., DB-624 or equivalent, 30 m x 0.25 mm x 1.4 µm), Autosampler Vials (2 mL), Micropipettes, Analytical Balance.
Preparation of Standard Solutions
Rationale: Preparing a series of calibration standards with a fixed IS concentration allows for the determination of the Response Factor (RF) for each analyte, which is a measure of the detector's response to the analyte relative to the IS.
Internal Standard (IS) Stock Solution (10,000 mg/L):
Accurately weigh 1.00 g of 2-Heptanol, 5-ethyl- into a 100 mL volumetric flask.
Dissolve and dilute to the mark with 200-proof ethanol. This is the IS Stock .
Analyte Stock Solution (10,000 mg/L each):
Accurately weigh 1.00 g of isobutanol and 1.00 g of isoamyl alcohol into a single 100 mL volumetric flask.
Dissolve and dilute to the mark with 200-proof ethanol. This is the Analyte Stock .
Calibration Standards (Working Solutions):
Prepare a "spiking" solution by diluting 10 mL of the IS Stock to 100 mL with a 40% ethanol/water mixture. This creates a 1000 mg/L IS solution.
Prepare five calibration standards by adding varying amounts of the Analyte Stock to 10 mL volumetric flasks, then adding 1.0 mL of the 1000 mg/L IS solution to each, and finally diluting to the mark with a 40% ethanol/water mixture.
Calibration Level
Volume of Analyte Stock (µL)
Volume of 1000 mg/L IS Solution (mL)
Final Volume (mL)
Final Analyte Conc. (mg/L)
Final IS Conc. (mg/L)
1
10
1.0
10
10
100
2
50
1.0
10
50
100
3
100
1.0
10
100
100
4
250
1.0
10
250
100
5
500
1.0
10
500
100
Sample Preparation
Pipette 1.0 mL of the unknown sample (e.g., a distilled spirit) into a 10 mL volumetric flask.
Add 1.0 mL of the 1000 mg/L IS solution.
Dilute to the mark with deionized water.
Transfer to a 2 mL autosampler vial for analysis.
GC-FID Instrumental Parameters
Rationale: The chosen parameters are designed to achieve baseline separation of the analytes and the internal standard while ensuring sharp, symmetrical peaks. A mid-polarity column like a DB-624 is selected for its good selectivity towards alcohols.[10]
Parameter
Setting
Justification
GC Column
DB-624 (or equivalent), 30 m x 0.25 mm, 1.4 µm
Provides good resolution for volatile polar compounds like alcohols.
Injection Port
Split/Splitless, 250 °C
Ensures rapid volatilization of the sample.
Injection Mode
Split, 20:1 ratio
Prevents column overloading from the high-concentration ethanol matrix.
Injection Volume
1.0 µL
Standard volume for capillary GC.
Carrier Gas
Helium, Constant Flow @ 1.2 mL/min
Inert and provides good efficiency.
Oven Program
40 °C (hold 5 min), ramp at 10 °C/min to 220 °C (hold 2 min)
The initial hold allows for separation of very volatile compounds, while the ramp elutes higher boiling compounds like the IS in a reasonable time.[8]
Average the RFs: Calculate the average RF for each analyte across all calibration levels. The Relative Standard Deviation (RSD) of the RFs should be <15%.
Calculate Analyte Concentration in Unknowns: Use the average RF to calculate the concentration of each analyte in the unknown samples:
A developed method is not trustworthy until it is validated. Validation ensures the analytical procedure is fit for its intended purpose.[11][12][13] The following parameters must be assessed.
Caption: Key parameters for analytical method validation.
Parameter
Assessment Procedure
Typical Acceptance Criteria
Specificity
Analyze a blank matrix (40% ethanol/water) and a matrix spiked only with the IS.
No interfering peaks at the retention times of the analytes or the IS.[11]
Linearity
Plot the peak area ratio (Analyte/IS) against the analyte concentration for the calibration standards.
Determine the lowest concentration that meets the accuracy and precision criteria (LOQ) or can be reliably detected (LOD).
Signal-to-Noise ratio > 10 for LOQ, > 3 for LOD.
Safety & Handling
2-Heptanol, 5-ethyl-, like other alcohols, is a combustible liquid and can cause skin and eye irritation.[14] Always handle this and all other chemicals in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.[14][15]
References
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 29775, 2-Heptanol, 5-ethyl-. Available at: [Link]
National Institute of Standards and Technology (n.d.). 2-Heptanol, 5-ethyl- in NIST Chemistry WebBook. Available at: [Link]
Bibby Scientific (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?. Available at: [Link]
Technology Networks (2023). Gas Chromatography (GC): Separating Volatile Compounds with High Precision. Available at: [Link]
Environics, Inc. (2024). Conducting GC Method Validation Using High Accuracy Standards. Available at: [Link]
Phenomenex (n.d.). Basic Principles of Gas Chromatography. Available at: [Link]
ResearchGate (2019). The Perspectives of Ethanol Usage as an Internal Standard for the Quantification of Volatile Compounds in Alcoholic Products by GC-MS. Available at: [Link]
Cheméo (n.d.). Chemical Properties of 2-Heptanol, 5-ethyl- (CAS 19780-40-6). Available at: [Link]
SciELO (2020). Validation of an analytical method by GC-FID for the quantification of styrene and α-methylstyrene. Available at: [Link]
The Pharma Innovation (2024). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. Available at: [Link]
Chemistry LibreTexts (2022). 3.1: Principles of Gas Chromatography. Available at: [Link]
Molbase (n.d.). 2-Ethyl-2-heptanol. Available at: [Link]
ResearchGate (2025). Gas chromatographic determination of volatile compounds. Available at: [Link]
Reddit (2019). What is the purpose of an internal standard for Gas Chromatography.... Available at: [Link]
Chromatography Forum (2009). What to use as internal standards. Available at: [Link]
National Institutes of Health (NIH) (n.d.). Method for the analysis of volatile compounds in virgin olive oil by SPME-GC-MS or SPME-GC-FID. Available at: [Link]
YouTube (2025). What Is An Internal Standard In Gas Chromatography?. Available at: [Link]
Chromatography Online (2024). From Detector to Decision, Part III: Fundamentals of Calibration in Gas Chromatography. Available at: [Link]
Agilent (n.d.). Practical Steps in GC Method Development. Available at: [Link]
Restek (2025). Alcoholic Beverage Analysis by GC. Available at: [Link]
Impact Factor (n.d.). A Review on GC-MS and Method Development and Validation. Available at: [Link]
Agilent (2009). GC/TCD Analysis of A Natural Gas Sample on A Single HP-PLOT Q Column. Available at: [Link]
Google Patents (n.d.). CN105806968A - Gas chromatography method for simultaneously detecting n-heptane, isooctane, ethyl acetate and isopropanol and use thereof.
Application Note: Investigating the Reaction Kinetics of 5-ethyl-2-heptanol
Introduction 5-ethyl-2-heptanol is a secondary alcohol of interest in various fields, including fragrance, solvent, and specialty chemical synthesis. Understanding its reaction kinetics is paramount for optimizing reacti...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
5-ethyl-2-heptanol is a secondary alcohol of interest in various fields, including fragrance, solvent, and specialty chemical synthesis. Understanding its reaction kinetics is paramount for optimizing reaction conditions, maximizing yield, and ensuring process safety in industrial applications. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the methodologies to investigate the reaction kinetics of 5-ethyl-2-heptanol, focusing on three common reaction types for secondary alcohols: oxidation, esterification, and dehydration.
The presence of an ethyl group at the 5-position introduces steric considerations that may influence reaction rates and mechanisms compared to simpler secondary alcohols like 2-heptanol. Therefore, this guide emphasizes robust experimental design and analytical techniques to elucidate these kinetic parameters.
Physicochemical Properties of 5-ethyl-2-heptanol
A foundational understanding of the substrate's properties is critical for designing kinetic experiments.
The oxidation of secondary alcohols yields ketones, a fundamental transformation in organic synthesis.[4] For 5-ethyl-2-heptanol, this reaction produces 5-ethyl-2-heptanone. The kinetics of this reaction are typically studied by monitoring the disappearance of the alcohol or the appearance of the ketone over time. A common and effective oxidizing agent for this purpose is acidified potassium dichromate(VI).[4][5]
Causality of Experimental Choices
Oxidant Selection: Potassium dichromate in an acidic medium is a strong oxidizing agent that provides a distinct color change from orange (Cr₂O₇²⁻) to green (Cr³⁺) as the reaction progresses, which can be monitored spectrophotometrically.[5] This provides a convenient method for tracking the reaction rate.
Temperature Control: Reaction rates are highly sensitive to temperature. A constant temperature water bath is crucial to ensure that the determined rate constants are not convoluted with temperature fluctuations.
Pseudo-First-Order Conditions: By using a large excess of the alcohol relative to the oxidizing agent, the concentration of the alcohol can be considered constant throughout the experiment. This simplifies the rate law determination, allowing for the straightforward calculation of the pseudo-first-order rate constant.
Experimental Workflow for Oxidation Kinetics
Caption: Workflow for studying the oxidation kinetics of 5-ethyl-2-heptanol.
Detailed Protocol for Oxidation Kinetic Study
Reagent Preparation:
Prepare a 0.1 M stock solution of 5-ethyl-2-heptanol in acetone.
Prepare a 0.005 M stock solution of potassium dichromate in 1 M sulfuric acid.
Reaction Setup:
In a temperature-controlled flask (e.g., 25°C), place a known volume of the 5-ethyl-2-heptanol solution.
Allow the solution to reach thermal equilibrium.
Initiation and Monitoring:
Initiate the reaction by adding a known volume of the pre-heated potassium dichromate solution.
Start a timer immediately upon mixing.
At regular intervals (e.g., every 2 minutes), withdraw an aliquot of the reaction mixture.
Sample Analysis (Choose one method):
UV-Vis Spectrophotometry: Quench the reaction by diluting the aliquot in a large volume of distilled water. Measure the absorbance of the unreacted dichromate at its λmax (around 350 nm).
Gas Chromatography (GC): Quench the reaction by adding a small amount of a reducing agent (e.g., sodium sulfite). Extract the organic components with a suitable solvent (e.g., diethyl ether) and analyze by GC to determine the concentrations of 5-ethyl-2-heptanol and 5-ethyl-2-heptanone.[6][7]
Data Analysis:
Plot the natural logarithm of the concentration of the limiting reactant (dichromate) versus time.
The slope of the resulting straight line will be the negative of the pseudo-first-order rate constant (-k').
Repeat the experiment with different initial concentrations of the alcohol to determine the order of the reaction with respect to the alcohol and the true rate constant.
Part 2: Esterification Kinetics
Esterification is a reversible reaction between an alcohol and a carboxylic acid, typically catalyzed by a strong acid. The reaction of 5-ethyl-2-heptanol with a carboxylic acid, such as acetic acid, will produce an ester.
Causality of Experimental Choices
Catalyst: A strong acid catalyst, like sulfuric acid, is used to protonate the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[8]
Le Chatelier's Principle: To drive the equilibrium towards the ester product, it is often necessary to remove water as it is formed, for example, by azeotropic distillation with a Dean-Stark apparatus.
Monitoring Technique: Gas chromatography is an ideal method for monitoring the progress of esterification, as it can simultaneously quantify the concentrations of the alcohol, carboxylic acid, ester, and water.
Experimental Workflow for Esterification Kinetics
Caption: Workflow for studying the esterification kinetics of 5-ethyl-2-heptanol.
Detailed Protocol for Esterification Kinetic Study
Reagent Preparation:
Use equimolar amounts of 5-ethyl-2-heptanol and a carboxylic acid (e.g., acetic acid).
The acid catalyst (e.g., concentrated sulfuric acid) should be added in a catalytic amount (e.g., 1-2 mol%).
Reaction Setup:
Combine the alcohol, carboxylic acid, and catalyst in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser with a Dean-Stark trap.
Heat the mixture to reflux.
Monitoring:
Once reflux begins, start the timer.
At regular intervals, withdraw small aliquots from the reaction mixture.
Sample Analysis:
Immediately quench the reaction in the aliquot by neutralizing the acid catalyst with a base (e.g., a saturated solution of sodium bicarbonate).
Extract the organic components with a suitable solvent.
Analyze the composition of the organic layer by GC to determine the concentrations of all reactants and products.
Data Analysis:
Plot the concentrations of the reactants and products as a function of time.
Use integrated rate laws (e.g., for a second-order reaction) to determine the rate constant. The reversibility of the reaction may require more complex kinetic modeling.
Part 3: Dehydration Kinetics
The acid-catalyzed dehydration of secondary alcohols leads to the formation of alkenes.[9][10] For 5-ethyl-2-heptanol, dehydration is expected to yield a mixture of isomeric nonenes, with the major product predicted by Zaitsev's rule.[10]
Causality of Experimental Choices
Catalyst: A strong acid, such as sulfuric or phosphoric acid, is required to protonate the hydroxyl group, converting it into a good leaving group (water).
Reaction Mechanism: The dehydration of secondary alcohols can proceed through either an E1 or E2 mechanism, and the predominant pathway can be influenced by the reaction conditions.[11][12] Kinetic studies can help elucidate the operating mechanism.
Product Analysis: Gas chromatography-mass spectrometry (GC-MS) is essential for both quantifying the disappearance of the starting material and for identifying the different alkene isomers formed.
Technical Support Center: Enhancing the Stereoselectivity of 5-Ethyl-2-Heptanol Synthesis
Welcome to the technical support center for the stereoselective synthesis of 5-ethyl-2-heptanol. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize and t...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the stereoselective synthesis of 5-ethyl-2-heptanol. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize and troubleshoot this specific chiral alcohol synthesis. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the nuances of achieving high enantioselectivity.
Frequently Asked Questions (FAQs)
Q1: What are the primary challenges in achieving high stereoselectivity for the synthesis of 5-ethyl-2-heptanol?
The synthesis of 5-ethyl-2-heptanol with high stereoselectivity primarily involves the asymmetric reduction of the corresponding prochiral ketone, 5-ethyl-2-heptanone. The main challenges are:
Substrate Structure: 5-ethyl-2-heptanone is an aliphatic ketone with relatively small steric differentiation between the ethyl and pentyl groups attached to the carbonyl carbon. This makes it a challenging substrate for many chiral catalysts to effectively discriminate between the two enantiofaces of the carbonyl group.
Catalyst Selection: Identifying a catalyst that provides both high activity and high enantioselectivity for this specific substrate is crucial. The performance of a catalyst can be highly substrate-dependent.
Reaction Conditions: Minor variations in reaction parameters such as temperature, solvent, concentration, and the nature of the reducing agent can have a significant impact on the enantiomeric excess (ee) of the final product.[1][2][3][4]
Competing Reactions: Side reactions, such as racemization of the product under certain conditions, can diminish the achieved stereoselectivity.
Q2: Which catalytic systems are most promising for the asymmetric reduction of 5-ethyl-2-heptanone?
Several classes of catalysts have shown promise for the asymmetric reduction of prochiral ketones.[5][6] For 5-ethyl-2-heptanone, the following are particularly relevant:
Oxazaborolidine Catalysts (e.g., CBS Catalysts): These have been extensively used for the catalytic borane reduction of ketones with predictable stereochemistry and high enantioselectivity.[7] In situ generation of these catalysts from chiral lactam alcohols and borane can offer more reliable and practical results.[7]
Ruthenium-based Catalysts: Chiral ruthenium complexes, often used in asymmetric transfer hydrogenation or asymmetric hydrogenation with H2 gas, are powerful tools for ketone reduction.[6][8] Ligands such as those based on pseudo-dipeptides can lead to excellent yields and enantioselectivities.[9]
Ketoreductases (KREDs): Biocatalysis using engineered ketoreductases offers a highly selective and environmentally benign approach.[10] These enzymes can exhibit exquisite chemo-, regio-, and stereoselectivity.
Q3: How do I accurately determine the enantiomeric excess (ee) of my 5-ethyl-2-heptanol product?
Accurate determination of enantiomeric excess is critical for optimizing your reaction.[11] The most common and reliable methods include:
Chiral High-Performance Liquid Chromatography (HPLC): This is a widely used technique for separating enantiomers.[12][13] A chiral stationary phase is used to resolve the two enantiomers of 5-ethyl-2-heptanol.
Chiral Gas Chromatography (GC): For volatile compounds like 2-heptanol derivatives, chiral GC is an excellent method.[14][15] It often requires derivatization of the alcohol to a more volatile ester.
NMR Spectroscopy with Chiral Shift Reagents or Chiral Solvating Agents: This method can be used to differentiate the signals of the two enantiomers in the NMR spectrum.
It is crucial to have access to enantiomerically pure standards for method development and validation, though methods exist for determination without them.[12]
Troubleshooting Guide
This section addresses specific issues you may encounter during your experiments, providing a logical workflow for diagnosis and resolution.
Problem 1: Low Enantiomeric Excess (ee)
Low enantiomeric excess is a common issue in stereoselective synthesis. The following troubleshooting guide will help you systematically address potential causes.
Troubleshooting Workflow for Low Enantiomeric Excess
Caption: Troubleshooting workflow for low enantiomeric excess.
Detailed Troubleshooting Steps for Low ee:
Evaluate the Catalyst System:
Catalyst Suitability: Not all chiral catalysts are effective for all substrates. For aliphatic ketones like 5-ethyl-2-heptanone, catalysts with a well-defined and sterically demanding chiral pocket are often required. Consider screening different classes of catalysts (e.g., oxazaborolidines, Ru-based catalysts, or KREDs).
Catalyst Activity and Stability: Ensure the catalyst is not degrading under the reaction conditions. For instance, some catalysts are sensitive to air or moisture. In situ generation of catalysts, such as oxazaborolidines from stable chiral lactam alcohols, can improve reproducibility.[7]
Catalyst Loading: The optimal catalyst loading should be determined experimentally. Too low a loading may result in a slow reaction and background non-selective reduction, while too high a loading may not be cost-effective and can sometimes lead to lower ee.
Optimize Reaction Conditions:
Temperature: Temperature can have a profound effect on enantioselectivity. Generally, lower temperatures lead to higher ee, but also slower reaction rates. A temperature screening study is highly recommended.
Solvent: The polarity and coordinating ability of the solvent can influence the transition state of the reaction and thus the stereochemical outcome. Screen a range of solvents (e.g., THF, toluene, dichloromethane).
Concentration: The concentration of the substrate and reagents can affect the kinetics of the desired catalytic cycle versus any competing non-selective pathways.
Reducing Agent: The choice of reducing agent is critical. For oxazaborolidine-catalyzed reductions, borane sources like BH3·THF or BH3·SMe2 are common. For transfer hydrogenations, isopropanol or formic acid are often used.[9] The purity and stoichiometry of the reducing agent are also important.
Check Reagent and Substrate Purity:
Substrate Purity: Impurities in the starting ketone can inhibit or poison the catalyst, leading to lower conversion and/or ee. Ensure the 5-ethyl-2-heptanone is of high purity.
Solvent and Reagent Purity: Water and other impurities in solvents and reagents can react with the catalyst or reducing agent, leading to decreased performance. Use anhydrous solvents and high-purity reagents.
Verify the Analytical Method:
Enantiomer Resolution: Ensure your chiral HPLC or GC method provides baseline separation of the two enantiomers of 5-ethyl-2-heptanol. Poor resolution will lead to inaccurate ee determination.
Potential for On-Column Racemization: In rare cases, the analytical conditions (e.g., high temperature in GC) could potentially cause racemization of the product. This can be checked by analyzing a sample of known ee.
Problem 2: Low or Inconsistent Yield
Low or inconsistent yields can be caused by a variety of factors. A systematic approach to troubleshooting is essential.
Troubleshooting Workflow for Low Yield
Caption: Troubleshooting workflow for low or inconsistent yield.
Detailed Troubleshooting Steps for Low Yield:
Investigate Catalyst Deactivation:
Air and Moisture Sensitivity: Many catalysts, particularly organometallic complexes, are sensitive to air and moisture. Ensure all reactions are set up under an inert atmosphere (e.g., nitrogen or argon) with anhydrous solvents.
Catalyst Poisoning: Impurities in the substrate or solvent can act as catalyst poisons. Purify the starting materials if necessary.
Address Incomplete Reactions:
Reaction Time and Temperature: Monitor the reaction progress over time (e.g., by TLC or GC) to determine if it has gone to completion. If the reaction is stalling, consider increasing the reaction time or temperature (while keeping in mind the potential impact on ee).
Reagent Stoichiometry: Ensure the correct stoichiometry of the reducing agent is used. An insufficient amount will lead to incomplete conversion.
Identify and Mitigate Side Reactions:
Analysis of Crude Mixture: Before purification, analyze an aliquot of the crude reaction mixture by techniques like NMR or GC-MS to identify any major byproducts.
Common Side Reactions: In the case of borane reductions, potential side reactions include hydroboration if the substrate contains other reducible functional groups. For transfer hydrogenations, competing dehydrogenation of the product alcohol back to the ketone can occur.
Minimize Product Loss During Workup and Purification:
Extraction Efficiency: Optimize the pH and solvent system for the aqueous workup to ensure efficient extraction of the 5-ethyl-2-heptanol product.
Purification Method: 5-ethyl-2-heptanol is a relatively volatile alcohol. Significant product loss can occur during solvent removal under high vacuum or during high-temperature distillation. Consider using milder purification techniques like flash column chromatography or Kugelrohr distillation if necessary. For purification of chiral compounds, supercritical fluid chromatography (SFC) can be a valuable technique, as it uses lower temperatures and non-toxic mobile phases.[16]
Experimental Protocols
Protocol 1: General Procedure for Asymmetric Reduction of 5-Ethyl-2-Heptanone using an In Situ Generated Oxazaborolidine Catalyst
This protocol is a starting point and should be optimized for your specific laboratory conditions and desired enantiomer.
Catalyst Preparation (In Situ):
To a flame-dried flask under an inert atmosphere, add the chiral lactam alcohol (e.g., (S)-5-(diphenylhydroxymethyl)pyrrolidin-2-one, 0.1 mmol).
Add anhydrous THF (2 mL).
Slowly add a solution of borane-tetrahydrofuran complex (BH3·THF, 1.0 M in THF, 0.1 mmol) at room temperature.
Stir the mixture for 10-15 minutes at room temperature. The formation of the active catalyst will occur.[7]
Asymmetric Reduction:
Cool the catalyst solution to the desired temperature (e.g., 0 °C to -20 °C).
In a separate flame-dried flask, dissolve 5-ethyl-2-heptanone (1.0 mmol) in anhydrous THF (3 mL).
Slowly add the solution of 5-ethyl-2-heptanone to the catalyst solution over 30 minutes using a syringe pump.
Slowly add an additional amount of BH3·THF (1.0 M in THF, 1.0 mmol) to the reaction mixture.
Stir the reaction at the chosen temperature and monitor its progress by TLC or GC.
Workup and Purification:
Once the reaction is complete, quench the reaction by the slow addition of methanol (2 mL) at 0 °C.
Allow the mixture to warm to room temperature and stir for 30 minutes.
Remove the solvent under reduced pressure.
Add 1 M HCl (10 mL) and extract the product with diethyl ether (3 x 15 mL).
Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 5-ethyl-2-heptanol.
Determination of Enantiomeric Excess:
Analyze the purified product by chiral HPLC or chiral GC to determine the enantiomeric excess.
Data Presentation Example
Table 1: Effect of Temperature on the Enantioselectivity of the Reduction of 5-Ethyl-2-Heptanone
Shende, V. S., Singh, P., & Bhanage, P. (2018). Recent trends in organocatalyzed asymmetric reduction of prochiral ketones. Catalysis Science & Technology, 8(4), 955-969. [Link]
Cho, B. T. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Molecules, 23(9), 2353. [Link]
Magano, J., & Dunetz, J. R. (2012). Large-Scale Carbonyl Reductions in the Pharmaceutical Industry. Organic Process Research & Development, 16(6), 1156–1184. [Link]
Qiao, L., Luo, Z., Chen, H., Zhang, P., Wang, A., & Sheldon, R. A. (2023). Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Chemical Communications, 59(49), 7729-7743. [Link]
Sánchez, Á., et al. (2009). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Journal of Chromatography A, 1216(25), 5030-5035. [Link]
Waters Corporation. Chiral Purification of Volatile Flavors and Fragrances by SFC. [Link]
Noyori, R., & Hashiguchi, S. (1997). Asymmetric transfer hydrogenation of ketones. Accounts of Chemical Research, 30(2), 97-102. [Link]
Aires-de-Sousa, J. (2015). Optimization of Reaction Conditions. In Organic Synthesis: Strategy and Control (pp. 329-354). Wiley-VCH.
A Comparative Guide to Confirming the Absolute Configuration of Chiral 2-Heptanol, 5-ethyl-
We will explore the nuances of Mosher's Ester Analysis, a classic NMR-based method; Single-Crystal X-ray Crystallography, the gold standard for structural elucidation; and Vibrational Circular Dichroism (VCD), a modern c...
Author: BenchChem Technical Support Team. Date: February 2026
We will explore the nuances of Mosher's Ester Analysis, a classic NMR-based method; Single-Crystal X-ray Crystallography, the gold standard for structural elucidation; and Vibrational Circular Dichroism (VCD), a modern chiroptical technique. This guide will delve into the causality behind experimental choices, present self-validating protocols, and ground all claims in authoritative sources.
The Imperative of Stereochemical Integrity
In the realm of drug development, the stereoisomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles. The tragic case of thalidomide serves as a stark reminder of this principle. Therefore, the ability to not only synthesize a single enantiomer but also to definitively confirm its absolute configuration is a critical regulatory and safety requirement. 5-Ethyl-2-heptanol, a chiral secondary alcohol, represents a common structural motif in many biologically active molecules and chiral building blocks. The methodologies detailed herein provide a robust framework for the stereochemical characterization of such compounds.
Mosher's Ester Analysis: Probing Chirality through NMR
Mosher's ester analysis is a widely used NMR-based technique for determining the absolute configuration of chiral secondary alcohols and amines.[1][2][3][4][5] The method relies on the formation of diastereomeric esters with the chiral derivatizing agents, (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetic acid (MTPA). The distinct magnetic environments of these diastereomers lead to discernible differences in the chemical shifts (Δδ) of the protons adjacent to the newly formed ester linkage.
The Underlying Principle: Anisotropic Effects in Diastereomers
The foundational principle of Mosher's method is the anisotropic effect of the phenyl ring in the MTPA moiety. In the diastereomeric esters, the phenyl group adopts a preferred conformation, leading to differential shielding or deshielding of the protons on the chiral alcohol. By comparing the ¹H NMR spectra of the (R)-MTPA and (S)-MTPA esters, a pattern of chemical shift differences (Δδ = δS - δR) emerges. The sign of these Δδ values for protons on either side of the chiral center allows for the assignment of the absolute configuration.
Experimental Protocol: A Step-by-Step Guide
This protocol outlines the preparation of the (R)- and (S)-MTPA esters of a chiral secondary alcohol and the subsequent NMR analysis.[2][6]
Materials:
Chiral secondary alcohol (e.g., enantioenriched 2-octanol as a proxy for 5-ethyl-2-heptanol)
In a clean, dry NMR tube, dissolve approximately 1-2 mg of the chiral secondary alcohol in 0.5 mL of anhydrous CDCl₃.
Add a small excess (approximately 1.2 equivalents) of anhydrous pyridine.
Add a slight excess (approximately 1.1 equivalents) of (R)-MTPA-Cl.
Cap the NMR tube and gently agitate to mix the reactants.
Allow the reaction to proceed at room temperature for 1-2 hours, or until completion is confirmed by TLC or ¹H NMR.
Preparation of the (S)-MTPA Ester:
In a separate, clean, dry NMR tube, repeat the procedure from step 1, but substitute (S)-MTPA-Cl for (R)-MTPA-Cl.
NMR Analysis:
Acquire ¹H NMR spectra for both the (R)- and (S)-MTPA ester reaction mixtures.
Assign the chemical shifts for the protons on either side of the carbinol center. 2D NMR techniques such as COSY may be necessary for unambiguous assignment.
Calculate the difference in chemical shifts (Δδ) for each corresponding proton: Δδ = δ(S-MTPA) - δ(R-MTPA).
Determination of Absolute Configuration:
Construct a model of the MTPA esters, with the trifluoromethyl, methoxy, and phenyl groups of the MTPA moiety and the two substituents of the alcohol arranged according to the established conformational model.
Positive Δδ values are typically observed for protons on one side of the MTPA plane, while negative Δδ values are observed for protons on the other side.
By correlating the observed signs of Δδ with the spatial arrangement of the substituents in the model, the absolute configuration of the alcohol can be deduced.
Caption: Workflow for Mosher's Ester Analysis.
Representative Experimental Data (for 2-Octanol)
The following table presents hypothetical but representative ¹H NMR data for the (R)- and (S)-MTPA esters of (R)-2-octanol.
Proton(s)
δ (R-MTPA Ester) (ppm)
δ (S-MTPA Ester) (ppm)
Δδ (δS - δR) (ppm)
H-1 (CH₃)
1.25
1.28
+0.03
H-2 (CHOH)
5.10
5.08
-0.02
H-3 (CH₂)
1.60
1.55
-0.05
H-4 to H-7 (CH₂)
1.30-1.45
1.30-1.45
-
H-8 (CH₃)
0.88
0.87
-0.01
Based on the established model, the positive Δδ for the H-1 protons and the negative Δδ for the H-3 protons would confirm the (R) configuration at C-2.
Single-Crystal X-ray Crystallography: The Definitive Structure
Single-crystal X-ray crystallography is considered the most reliable method for the unambiguous determination of the absolute configuration of a chiral molecule.[5] This technique relies on the diffraction of X-rays by a well-ordered crystal lattice. The resulting diffraction pattern can be used to generate a three-dimensional electron density map of the molecule, revealing the precise spatial arrangement of its atoms.
The Principle of Anomalous Dispersion
To determine the absolute configuration, the phenomenon of anomalous dispersion is utilized. When X-rays interact with electrons, particularly those in heavier atoms, a phase shift occurs. This phase shift breaks the centrosymmetric nature of the diffraction pattern (Friedel's Law), leading to small but measurable differences in the intensities of Friedel pairs of reflections (hkl and -h-k-l). By analyzing these differences, the absolute structure of the crystal, and thus the absolute configuration of the molecule, can be determined. The Flack parameter is a key metric used in this analysis, with a value close to 0 indicating the correct absolute configuration.
Experimental Protocol: From Crystal to Structure
The successful application of X-ray crystallography is highly dependent on the ability to grow a high-quality single crystal.
Materials:
Enantiomerically pure sample of the chiral compound (or a suitable crystalline derivative).
Appropriate solvents for crystallization.
Single-crystal X-ray diffractometer.
Procedure:
Crystallization:
Grow single crystals of the chiral molecule suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents, temperatures, and crystallization techniques (e.g., slow evaporation, vapor diffusion).
If the target molecule is an oil or does not crystallize well, preparation of a crystalline derivative (e.g., a salt with a chiral acid or base, or an ester with a chromophore-containing carboxylic acid) may be necessary.
Data Collection:
Mount a suitable single crystal on the goniometer of the X-ray diffractometer.
Collect a full sphere of diffraction data, ensuring accurate measurement of the intensities of a large number of reflections, including Friedel pairs. The choice of X-ray wavelength (e.g., Cu Kα or Mo Kα) can influence the magnitude of the anomalous dispersion effect.
Structure Solution and Refinement:
Process the diffraction data and solve the crystal structure using direct methods or Patterson methods.
Refine the structural model against the experimental data. This involves adjusting atomic positions, displacement parameters, and other parameters to minimize the difference between the observed and calculated structure factors.
Absolute Configuration Determination:
During the final stages of refinement, determine the absolute configuration by analyzing the anomalous scattering data.
Refine the Flack parameter. A value close to 0 with a small standard uncertainty indicates that the assigned absolute configuration is correct. A value close to 1 suggests that the inverted structure is correct.
Caption: Workflow for X-ray Crystallography.
Representative Experimental Data
For a successful absolute configuration determination of a derivative of (R)-2-octanol, the crystallographic report would include the following key parameters:
Parameter
Value
Interpretation
Crystal System
Orthorhombic
Defines the unit cell geometry
Space Group
P2₁2₁2₁
A chiral space group
Flack Parameter
0.02(4)
Value close to 0 confirms the assigned (R) configuration
Vibrational Circular Dichroism (VCD): A Solution-Phase Approach
Vibrational Circular Dichroism (VCD) is a chiroptical spectroscopy that measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[7][8][9] The resulting VCD spectrum provides a unique fingerprint of the molecule's absolute configuration and conformation in solution.
The Principle: Coupling of Vibrational Modes
VCD signals arise from the coupling of electric and magnetic dipole transition moments during a vibrational excitation. The sign and intensity of a VCD band are highly sensitive to the three-dimensional arrangement of the atoms involved in the vibration. By comparing the experimentally measured VCD spectrum to a spectrum predicted by quantum chemical calculations for a known enantiomer, the absolute configuration of the sample can be unambiguously determined.
Experimental Protocol: Measurement and Calculation
The VCD method involves both experimental measurement and computational modeling.
Dissolve a sufficient amount of the sample (typically 5-15 mg) in a suitable solvent to obtain an optimal concentration for IR absorbance (typically 0.1-1.0 absorbance units in the region of interest).
VCD Spectrum Acquisition:
Acquire the VCD and IR spectra of the sample solution using a VCD spectrometer.
Acquire a background spectrum of the solvent for subtraction.
Computational Modeling:
Perform a conformational search for the molecule using molecular mechanics or other computational methods to identify all low-energy conformers.
For each significant conformer, perform geometry optimization and frequency calculations using Density Functional Theory (DFT) at an appropriate level of theory (e.g., B3LYP/6-31G(d)).
Calculate the VCD and IR spectra for each conformer.
Spectral Comparison and Assignment:
Generate a Boltzmann-averaged calculated VCD spectrum based on the relative energies of the conformers.
Compare the experimental VCD spectrum with the calculated spectrum for one of the enantiomers (e.g., the (R)-enantiomer).
If the signs and relative intensities of the major VCD bands in the experimental and calculated spectra match, the sample has the absolute configuration of the calculated enantiomer. If the spectra are mirror images, the sample has the opposite absolute configuration.
Caption: Workflow for Vibrational Circular Dichroism (VCD) Analysis.
Representative Experimental Data (for 2-Octanol)
A comparison of the experimental VCD spectrum of an enantioenriched sample of 2-octanol with the DFT-calculated spectra for the (R) and (S) enantiomers would show a clear correlation. For instance, if the experimental spectrum exhibits a positive VCD band at a specific wavenumber where the calculated spectrum for (R)-2-octanol also shows a positive band, and a negative band where the (R) spectrum shows a negative band, this provides strong evidence for the (R) configuration.
Comparative Analysis of the Methods
Each of these techniques offers distinct advantages and is subject to certain limitations. The choice of method will depend on the specific characteristics of the sample, the available instrumentation, and the desired level of certainty.
Feature
Mosher's Ester Analysis (NMR)
Single-Crystal X-ray Crystallography
Vibrational Circular Dichroism (VCD)
Principle
Diastereomer formation and NMR analysis of anisotropic effects
X-ray diffraction from a single crystal and anomalous dispersion
Differential absorption of circularly polarized infrared light
Sample State
Solution
Solid (single crystal)
Solution or neat liquid
Sample Amount
~1-5 mg
< 1 mg (ideal crystal)
~5-15 mg
Analysis Time
4-8 hours
Days to weeks (including crystallization)
Hours
Key Advantage
Widely accessible (NMR)
Unambiguous and definitive
Applicable to non-crystalline samples in solution
Key Limitation
Requires derivatization; conformational ambiguities can lead to errors
Requires a high-quality single crystal, which can be difficult to obtain
Requires access to specialized equipment and computational resources
Confidence Level
High, but not absolute
Absolute
Very high
Conclusion
The determination of the absolute configuration of chiral molecules like 5-ethyl-2-heptanol is a critical task in modern chemistry. This guide has provided a comprehensive overview and comparison of three powerful techniques: Mosher's ester analysis, single-crystal X-ray crystallography, and vibrational circular dichroism.
Mosher's ester analysis remains a valuable and accessible tool for many chemists, providing reliable results when its underlying assumptions hold true.
Single-crystal X-ray crystallography is the undisputed gold standard, offering definitive proof of absolute configuration, provided that suitable crystals can be obtained.
Vibrational circular dichroism has emerged as a powerful and versatile technique, bridging the gap for molecules that are difficult to crystallize and providing valuable conformational information in the solution phase.
By understanding the principles, protocols, and limitations of each method, researchers can select the most appropriate approach to confidently and accurately assign the absolute configuration of their chiral molecules, ensuring the integrity and safety of their chemical endeavors.
References
Nguyen, L. A., He, H., & Pham-Huy, C. (2006). Chiral Drugs: An Overview. International Journal of Biomedical Science : IJBS, 2(2), 85–100.
Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer regents. Configurational correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and α-methoxy-α-trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512-519. [Link]
Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451–2458. [Link]
Kusumi, T., Fukushima, T., Ohtani, I., & Kakisawa, H. (1991). A new convenient method for determining the absolute configuration of secondary alcohols. Tetrahedron Letters, 32(24), 2939-2942.
Ohtani, I., Kusumi, T., Kashman, Y., & Kakisawa, H. (1991). High-field FT NMR application of Mosher's method. The absolute configurations of marine terpenoids. Journal of the American Chemical Society, 113(11), 4092-4096. [Link]
Flack, H. D., & Bernardinelli, G. (2008). The use of X-ray crystallography to determine absolute configuration. Chirality, 20(5), 681-690. [Link]
Nafie, L. A. (2008). Vibrational circular dichroism: a new tool for the solution-state determination of the structure and absolute configuration of chiral natural product molecules. Natural Product Communications, 3(3), 1934578X0800300. [Link]
Polavarapu, P. L. (2002). Vibrational spectroscopy: principles and applications. In Handbook of Vibrational Spectroscopy. John Wiley & Sons, Ltd.
Stephens, P. J., Devlin, F. J., Cheeseman, J. R., & Frisch, M. J. (2001). Ab initio calculation of vibrational circular dichroism spectra. Chirality, 13(5), 231-235.
Riguera, R. (1997). A new NMR method for the assignment of absolute configuration in alcohols. Tetrahedron: Asymmetry, 8(16), 2637-2640.
A Senior Application Scientist's Guide to Personal Protective Equipment for 2-Heptanol, 5-ethyl-
As researchers and scientists at the forefront of drug development, our commitment to safety is as paramount as our dedication to scientific advancement. The correct handling of chemical reagents is the bedrock of a safe...
Author: BenchChem Technical Support Team. Date: February 2026
As researchers and scientists at the forefront of drug development, our commitment to safety is as paramount as our dedication to scientific advancement. The correct handling of chemical reagents is the bedrock of a safe and productive laboratory environment. This guide provides essential, immediate safety and logistical information for handling 2-Heptanol, 5-ethyl-, with a focus on personal protective equipment (PPE), operational protocols, and disposal plans. The information herein is designed to empower you with the knowledge to work safely and effectively.
Understanding the Risks: Hazard Profile of 2-Heptanol, 5-ethyl-
A critical, and often overlooked, hazard associated with secondary alcohols is their potential to form explosive peroxides upon prolonged storage and exposure to air.[4][5] This necessitates vigilant monitoring and adherence to strict storage and disposal timelines.
Table 1: Key Properties and Hazards of Structurally Similar 2-Heptanol
Core Directive: Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential when handling 2-Heptanol, 5-ethyl-. The following protocol is based on a comprehensive risk assessment for aliphatic alcohols.
Eye and Face Protection
Direct contact with 2-Heptanol, 5-ethyl- can cause serious eye irritation.[2] Therefore, robust eye and face protection is mandatory.
Minimum Requirement: Wear chemical safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]
Enhanced Protection: In situations where splashing is a significant risk, such as during transfers of large volumes or when heating the substance, a face shield should be worn in addition to safety goggles.[2]
Skin and Body Protection
Harmful skin contact is a key concern.[3] Appropriate gloves and protective clothing are your primary defense.
Hand Protection: The selection of appropriate gloves is critical. Natural rubber and nitrile gloves offer good resistance to alcohols.[8] Always inspect gloves for any signs of degradation or puncture before use. For prolonged or immersive contact, consider heavier-duty options like butyl rubber or Viton® gloves.[1]
Body Protection: A standard laboratory coat should be worn and kept fully fastened. For procedures with a higher risk of splashing, a chemically resistant apron or coveralls should be utilized.[9]
Respiratory Protection
Inhalation of 2-Heptanol, 5-ethyl- vapors may cause respiratory tract irritation.[2] Engineering controls are the first line of defense.
Engineering Controls: All work with 2-Heptanol, 5-ethyl- should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[2]
Respiratory Protection: If engineering controls are insufficient to maintain exposure below acceptable limits, or during emergency situations, a NIOSH/MSHA-approved respirator is required.[2] A full-face or half-mask air-purifying respirator with organic vapor cartridges (Type A, Brown, conforming to EN14387) is a suitable choice.[2][9]
The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.
Caption: PPE selection workflow for handling 2-Heptanol, 5-ethyl-.
Operational and Disposal Plans
Beyond PPE, safe handling and disposal are critical components of laboratory safety.
Safe Handling Procedures
Grounding and Bonding: 2-Heptanol, 5-ethyl- is a flammable liquid.[3] To prevent static discharge, which could be an ignition source, ensure that containers are properly grounded and bonded during transfers.[2][3]
Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition sources.[2][3] Use non-sparking tools when handling containers.[2]
Peroxide Detection: Due to the risk of peroxide formation, it is prudent to test for peroxides in containers that have been open for more than six months.[4] This can be done using commercially available peroxide test strips.[5] If crystals are observed around the cap or in the container, do not open it and contact your institution's Environmental Health and Safety (EHS) department immediately.[4]
Storage Requirements
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3]
Incompatibilities: Store separately from strong oxidizing agents.[2][7]
Spill Response
In the event of a spill, evacuate the area and remove all ignition sources. Use an absorbent material to contain the spill and dispose of it as hazardous waste. Ensure adequate ventilation.
Waste Disposal
Classification: 2-Heptanol, 5-ethyl- should be disposed of as a flammable liquid hazardous waste.[3]
Procedure: Dispose of the contents and container in accordance with local, state, and federal regulations at an approved waste disposal plant.[2] Do not mix with other waste streams unless explicitly permitted. Contaminated PPE should also be disposed of as hazardous waste.
By adhering to these rigorous safety protocols, you can mitigate the risks associated with handling 2-Heptanol, 5-ethyl-, ensuring a safe environment for yourself and your colleagues, and preserving the integrity of your research.
References
PubChem. 2-Heptanol | C7H16O | CID 10976. Retrieved from [Link]
ChemBK. 2-METHYL-5-HEPTANOL. Retrieved from [Link]
